methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate

Core Science & Biosynthesis

A Technical Whitepaper on Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (Methyl Ferulate): Structure, Pharmacokinetics, and Formulation Engineering

Executive Summary

Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, universally known as methyl ferulate (CAS 2309-07-1)[1], represents a critical structural evolution in the pharmacological application of hydroxycinnamic acids. While its parent compound, ferulic acid, is celebrated for its potent antioxidant and anti-inflammatory properties, its inherent hydrophilicity severely restricts its bioavailability and central nervous system (CNS) penetration. As application scientists, we utilize methyl ferulate as a highly lipophilic prodrug and active pharmaceutical ingredient (API) to bypass these pharmacokinetic bottlenecks[2]. This whitepaper dissects the structural chemistry, macromolecular interactions, and formulation engineering of methyl ferulate, providing validated protocols for its integration into advanced drug delivery systems.

Structural Chemistry & The Prodrug Rationale

When engineering delivery systems for phenolic compounds, the primary hurdle is the mismatch between the molecule's hydrophilicity and the lipophilic nature of cellular membranes. By esterifying the carboxylic acid of ferulic acid to form methyl ferulate, we fundamentally alter its pharmacokinetic destiny[2].

The molecule's efficacy is driven by four key structural domains:

• Phenolic Hydroxyl (-OH): The primary site for radical scavenging. It donates a hydrogen atom to reactive oxygen species (ROS).

• Methoxy Group (-OCH3): Positioned ortho to the hydroxyl group, it acts as an electron-donating group, stabilizing the resulting phenoxy radical via resonance.

• Acrylate Side Chain: Extends the conjugated pi-system, further stabilizing the radical intermediate before dimerization[3].

• Methyl Ester (-COOCH3): The critical synthetic modification. By masking the polar carboxylic acid, the partition coefficient (LogP) is dramatically increased. This is not merely a structural tweak; it is a calculated prodrug strategy that allows for high-efficiency encapsulation into lipid nanocarriers and facilitates blood-brain barrier (BBB) penetration[2].

Fig 1. Pharmacokinetic pathway and bioactivation of methyl ferulate via lipid delivery.

Pharmacokinetics & Macromolecular Interactions

Once in the bloodstream, a drug must be transported efficiently without being permanently sequestered. We map this interaction using Saturation Transfer Difference NMR (STD-NMR).

Human Serum Albumin (HSA) Binding: Methyl ferulate binds to HSA with a moderate affinity ( Ka​ = 1.298 × 10³ M⁻¹)[4]. Mechanistically, this moderate binding is a "Goldilocks" scenario—it is strong enough to ensure the lipophilic drug is transported through the aqueous plasma, but weak enough ( Kd​ = 0.816 × 10⁻³ M) to allow the drug to dissociate and enter target tissues[4]. STD-NMR epitope mapping reveals that the aromatic ring protons (H1-6, H8) are the primary points of contact with the HSA binding pocket, driving the hydrophobic interaction[4].

Biological Activity & Therapeutic Applications

Radical Scavenging & Dimerization

The antioxidant mechanism of methyl ferulate proceeds via H-atom transfer to ROS. The resulting phenoxy radical is highly resonance-stabilized. Rather than propagating further oxidative damage, these radicals undergo a termination process via dimerization, constructing a dihydrobenzofuran ring[3].

Fig 2. Radical scavenging mechanism of methyl ferulate leading to chain termination.

Neuroprotection and Antithrombotic Synergy

As a prodrug, methyl ferulate effectively counteracts muramyl dipeptide (MDP)-evoked release of the pro-inflammatory cytokine TNF-α in neural models[2]. Furthermore, in advanced drug design, methyl ferulate is conjugated with other APIs to create mutual prodrugs. For example, novel dabigatran prodrugs incorporating methyl ferulate show superior antithrombotic activity ( ED50​ = 3.7 ± 1.0 µmol/kg) compared to standard dabigatran etexilate ( ED50​ = 7.8 ± 1.5 µmol/kg)[5]. The ferulate moiety actively inhibits thrombin-induced platelet aggregation, providing a synergistic, dual-action therapeutic effect[5].

Extensive toxicological evaluations confirm its safety for formulation. It exhibits an LC50​ of 4.38 mg/mL in brine shrimp lethality assays (well above the 1 mg/mL toxicity threshold) and is classified as non-mutagenic and non-hemolytic[6].

Formulation Engineering: Solid Lipid Microparticles (SLMs)

To maximize the therapeutic window, we formulate methyl ferulate into Solid Lipid Microparticles (SLMs). The causality behind selecting specific lipid matrices dictates the release kinetics:

• Tristearin SLMs: Achieve a loading capacity of 0.719%[2]. Because tristearin's triglyceride structure forms a complex crystalline lattice, it prevents the rapid expulsion of the drug into the aqueous phase, ensuring a tightly controlled, sustained release suitable for treating peripheral neuropathic pain[2].

• Stearic Acid SLMs: Achieve a higher loading (1.507%) but induce rapid dissolution in water, making them ideal for immediate brain uptake via nasal administration[2].

Validated Experimental Protocols

Protocol 1: Formulation of Methyl Ferulate-Loaded Tristearin SLMs

Purpose: To create a sustained-release lipid matrix for enhanced CNS delivery.

• Step 1 (Lipid Melting): Heat 1.125 g of tristearin to 75–85 °C until fully molten[2].

• Step 2 (Prodrug Dispersion): Disperse 30 mg of methyl ferulate uniformly into the molten lipid phase[2].

• Step 3 (Aqueous Phase): Heat 18.75 mL of deionized water containing 0.7% (w/w) Tween 60 to the exact same temperature (75–85 °C)[2].

• Step 4 (Emulsification): Combine the phases and subject to high-shear mixing at 21,500 rpm for 2 minutes using an Ultra-Turrax homogenizer[2].

• Step 5 (Solidification): Rapidly cool the emulsion to room temperature under continuous magnetic stirring[2].

Self-Validation Check: The temperature of the aqueous phase must exactly match the lipid phase prior to mixing. A temperature mismatch will cause premature localized crystallization of the lipid into a highly ordered β -modification, which expels the methyl ferulate payload. Rapid cooling forces the lipid into a less ordered β '-form, maximizing drug entrapment.

Fig 3. Step-by-step hot emulsion workflow for formulating methyl ferulate-loaded SLMs.

Protocol 2: STD-NMR for HSA-Ligand Interaction Mapping

Purpose: To map the binding epitopes of methyl ferulate to HSA at the molecular level.

• Step 1: Dissolve HSA and methyl ferulate in deuterated phosphate buffer (pH 7.4) to maintain physiological conformation while eliminating the H₂O solvent signal[4].

• Step 2: Apply a cascade of Gaussian-shaped pulses at the protein's aliphatic region (e.g., -0.5 ppm) where no ligand signals exist[4].

• Step 3: Acquire an off-resonance spectrum (reference) and an on-resonance spectrum (saturated)[4].

• Step 4: Subtract the saturated spectrum from the reference. The resulting STD spectrum isolates signals from the ligand protons actively interacting with HSA[4].

Self-Validation Check: Calculate the STD amplification factor (STD-AF). A build-up curve of STD-AF versus saturation time ( tsat​ ) must be plotted. If the curve does not plateau, the system is experiencing spin diffusion, and the epitope mapping will be artificially skewed.

Quantitative Data Summary

Parameter	Value / Observation	Mechanistic Significance	Ref.
Chemical Formula	C₁₁H₁₂O₄	Esterification increases lipophilicity	[1]
HSA Binding Affinity ( Ka​ )	1.298 × 10³ M⁻¹	Moderate binding ensures reversible transport	[4]
HSA Dissociation Constant ( Kd​ )	0.816 × 10⁻³ M	Prevents irreversible sequestration in serum	[4]
Tristearin SLM Loading	0.719 ± 0.005%	Sustained release for neuropathic pain	[2]
Stearic Acid SLM Loading	1.507 ± 0.014%	Rapid dissolution for brain uptake	[2]
Dabigatran Prodrug (X-2) ED50​	3.7 ± 1.0 µmol/kg	Superior antithrombotic activity vs. standard	[5]
Brine Shrimp Toxicity ( LC50​ )	4.38 mg/mL	Classified as non-toxic (>1 mg/mL threshold)	[6]

References

• [6] Title: In vitro and in vivo toxicological evaluations of methyl ferulate, methyl p-coumarate, and pulegone 1,2-epoxide Source: tandfonline.com URL:

• [2] Title: Effects of Microencapsulated Ferulic Acid or Its Prodrug Methyl Ferulate on Neuroinflammation Induced by Muramyl Dipeptide Source: mdpi.com URL:

• [4] Title: Characterizing the interaction between methyl ferulate and human serum albumin by saturation transfer difference NMR Source: rsc.org URL:

• [3] Title: Cellulose Functionalization with Methyl Ferulate in a Switchable Solvent System Source: acs.org URL:

• [1] Title: CAS 2309-07-1: Methyl ferulate Source: cymitquimica.com URL:

• [5] Title: Design, synthesis and antithrombotic evaluation of novel dabigatran prodrugs containing methyl ferulate Source: academia.edu URL:

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• 6. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Biosynthesis of Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate in Plants

Abstract

Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, commonly known as methyl ferulate, is a naturally occurring phenylpropanoid with significant interest in the pharmaceutical and cosmetic industries due to its antioxidant, anti-inflammatory, and UV-protective properties. This technical guide provides a comprehensive overview of the biosynthetic pathways leading to methyl ferulate in plants, designed for researchers, scientists, and drug development professionals. We will delve into the core metabolic routes, key enzymatic players, and the regulatory mechanisms governing its production. Furthermore, this guide offers detailed, field-proven experimental protocols for the analysis of this pathway, ensuring scientific integrity and reproducibility.

Introduction: The Significance of Methyl Ferulate

Methyl ferulate is the methyl ester of ferulic acid, a ubiquitous phenolic compound derived from the phenylpropanoid pathway in plants.[1] Ferulic acid itself is a key structural component of plant cell walls, often cross-linked to polysaccharides and lignin.[1] The esterification to methyl ferulate alters its physicochemical properties, enhancing its lipophilicity and potentially its bioavailability and efficacy in various applications. While its presence in plants has been confirmed, for instance in cultured cells of Phytolacca americana, the complete biosynthetic machinery has been a subject of ongoing research.[2] Understanding its biosynthesis is paramount for metabolic engineering efforts aimed at overproducing this valuable compound in plants or microbial systems.

This guide will first elucidate the well-established phenylpropanoid pathway that synthesizes the precursor, ferulic acid. Subsequently, it will explore the putative final enzymatic step, the methylation of the carboxylic acid group, to form methyl ferulate.

The Core Biosynthetic Pathway: From Phenylalanine to Ferulic Acid

The biosynthesis of methyl ferulate begins with the general phenylpropanoid pathway, a central metabolic route in higher plants responsible for the synthesis of a vast array of secondary metabolites, including flavonoids, lignins, and phenolic acids.[3][4] The pathway commences with the amino acid L-phenylalanine.

The key enzymatic steps leading to the formation of ferulic acid are as follows:

• Phenylalanine Ammonia-Lyase (PAL): This enzyme catalyzes the initial and rate-limiting step, the non-oxidative deamination of L-phenylalanine to produce trans-cinnamic acid.[4]

• Cinnamate 4-Hydroxylase (C4H): A cytochrome P450-dependent monooxygenase, C4H hydroxylates trans-cinnamic acid at the para-position of the phenyl ring to yield p-coumaric acid.[3]

• 4-Coumarate:CoA Ligase (4CL): This enzyme activates p-coumaric acid by ligating it to Coenzyme A, forming p-coumaroyl-CoA. This step is a critical branch point in the phenylpropanoid pathway.[3]

• p-Coumaroyl Shikimate 3'-Hydroxylase (C3'H): C3'H introduces a hydroxyl group at the 3' position of the aromatic ring of p-coumaroyl-shikimate, which is formed from p-coumaroyl-CoA by hydroxycinnamoyl-CoA:shikimate hydroxycinnamoyl transferase (HCT). The product is caffeoyl-shikimate, which is then converted to caffeic acid.

• Caffeic Acid O-Methyltransferase (COMT): This S-adenosyl-L-methionine (SAM)-dependent enzyme is a pivotal player in the synthesis of ferulic acid.[5][6] COMT catalyzes the methylation of the 3'-hydroxyl group of caffeic acid to produce ferulic acid.[5][6] The activity of COMT is often a rate-limiting factor in ferulic acid production.[5]

Caption: Biosynthetic pathway of ferulic acid from L-phenylalanine.

The Final Step: A Putative Role for SABATH Methyltransferases in Methyl Ferulate Synthesis

The conversion of ferulic acid to methyl ferulate involves the esterification of the carboxylic acid group with a methyl group, a reaction catalyzed by a carboxyl methyltransferase. While a specific "ferulic acid carboxyl methyltransferase" has yet to be definitively characterized in plants, a strong candidate family of enzymes exists: the SABATH family of methyltransferases .[5][7][8]

Members of the SABATH family are known to catalyze the S-adenosyl-L-methionine (SAM)-dependent methylation of the carboxyl groups of a variety of small molecules, including plant hormones and defense compounds.[5][7][8] Well-characterized examples include:

• Salicylic Acid Carboxyl Methyltransferase (SAMT): Converts salicylic acid to methyl salicylate.[5][7]

• Jasmonic Acid Carboxyl Methyltransferase (JMT): Converts jasmonic acid to methyl jasmonate.[8][9]

• Indole-3-Acetic Acid Carboxyl Methyltransferase (IAMT): Converts the auxin indole-3-acetic acid to its methyl ester.[10]

Given the structural similarity of ferulic acid (a carboxylic acid-containing phenylpropanoid) to the known substrates of SABATH methyltransferases, it is highly probable that a yet-to-be-identified member of this family is responsible for the final step in methyl ferulate biosynthesis.

Caption: Proposed final step in methyl ferulate biosynthesis.

Experimental Protocols for Pathway Analysis

To investigate the biosynthesis of methyl ferulate, a combination of enzymatic, analytical, and molecular biology techniques is required. The following protocols provide a robust framework for such studies.

Caffeic Acid O-Methyltransferase (COMT) Enzyme Activity Assay

This assay measures the conversion of caffeic acid to ferulic acid, a key step in the pathway.

Materials:

• Plant tissue (e.g., leaves, stems)

• Extraction buffer: 0.1 M Tris-HCl (pH 7.5), 14 mM 2-mercaptoethanol, 10% (v/v) glycerol, 1% (w/v) polyvinylpyrrolidone (PVP)

• Assay buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂

• Substrate solution: 10 mM Caffeic acid in 50% ethanol

• Methyl donor: 10 mM S-adenosyl-L-methionine (SAM)

• Stop solution: 2 M HCl

• Ethyl acetate

• HPLC system with a C18 column and UV detector

Procedure:

• Protein Extraction:

  • Homogenize 1 g of fresh plant tissue in 5 mL of ice-cold extraction buffer.

  • Centrifuge at 12,000 x g for 20 minutes at 4°C.

  • Collect the supernatant (crude enzyme extract). Determine the protein concentration using a standard method (e.g., Bradford assay).

• Enzymatic Reaction:

  • In a microcentrifuge tube, combine:

    • 50 µL of crude enzyme extract

    • 430 µL of assay buffer

    • 10 µL of 10 mM caffeic acid solution

  • Pre-incubate at 30°C for 5 minutes.

  • Initiate the reaction by adding 10 µL of 10 mM SAM.

  • Incubate at 30°C for 30 minutes.

• Reaction Termination and Product Extraction:

  • Stop the reaction by adding 50 µL of 2 M HCl.

  • Add 500 µL of ethyl acetate and vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Carefully transfer the upper ethyl acetate layer to a new tube and evaporate to dryness under a stream of nitrogen.

• HPLC Analysis:

  • Reconstitute the dried residue in 100 µL of methanol.

  • Inject an aliquot into the HPLC system.

  • Separate the compounds using a C18 column with a gradient of acetonitrile and water (with 0.1% formic acid).

  • Monitor the absorbance at 320 nm.

  • Quantify the ferulic acid produced by comparing the peak area to a standard curve.

Metabolite Profiling by High-Performance Liquid Chromatography (HPLC)

This method allows for the simultaneous detection and quantification of various phenylpropanoids, including ferulic acid and methyl ferulate, in plant extracts.[10][11]

Materials:

• Plant tissue

• 80% (v/v) Methanol

• HPLC system with a C18 column and a diode array detector (DAD) or mass spectrometer (MS)

• Authentic standards of ferulic acid, methyl ferulate, and other relevant phenylpropanoids

Procedure:

• Extraction:

  • Grind 100 mg of freeze-dried plant tissue to a fine powder.

  • Add 1 mL of 80% methanol and vortex thoroughly.

  • Sonicate for 30 minutes in a water bath.

  • Centrifuge at 13,000 x g for 15 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC-DAD Analysis:

  • Inject the filtered extract into the HPLC system.

  • Use a C18 column and a mobile phase gradient of acetonitrile and water (acidified with 0.1% formic acid).

  • A typical gradient could be: 5-95% acetonitrile over 30 minutes.

  • Monitor the absorbance at multiple wavelengths (e.g., 280 nm and 320 nm) using the DAD.

  • Identify and quantify compounds by comparing retention times and UV spectra with those of authentic standards.

Table 1: HPLC Gradient for Phenylpropanoid Analysis

Time (min)	% Water (0.1% Formic Acid)	% Acetonitrile
0	95	5
25	5	95
30	5	95
31	95	5
40	95	5

Gene Expression Analysis by Quantitative Real-Time PCR (qPCR)

qPCR is used to quantify the transcript levels of genes encoding the biosynthetic enzymes, providing insights into the regulation of the pathway.[12]

Materials:

• Plant tissue

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Gene-specific primers for PAL, C4H, 4CL, COMT, and a putative SABATH methyltransferase

• Reference gene primers (e.g., actin or ubiquitin)

• qPCR instrument

Procedure:

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from plant tissue using a commercial kit, following the manufacturer's instructions.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA from the purified RNA using a reverse transcriptase kit.

• qPCR Reaction:

  • Prepare the qPCR reaction mix containing:

    • cDNA template

    • Forward and reverse primers (final concentration 0.2-0.5 µM)

    • qPCR master mix

    • Nuclease-free water

  • Perform the qPCR in a real-time PCR system with a typical thermal cycling profile:

    • Initial denaturation: 95°C for 10 minutes

    • 40 cycles of:

      • Denaturation: 95°C for 15 seconds

      • Annealing/Extension: 60°C for 1 minute

  • Include a melt curve analysis at the end to verify the specificity of the amplification.

• Data Analysis:

  • Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target genes to that of a stably expressed reference gene.[12]

Conclusion and Future Perspectives

The biosynthesis of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate in plants is a multi-step process rooted in the general phenylpropanoid pathway, culminating in the formation of ferulic acid. While the final esterification step to produce methyl ferulate is not yet fully elucidated, evidence strongly suggests the involvement of a member of the SABATH family of carboxyl methyltransferases.

The experimental protocols detailed in this guide provide a robust framework for researchers to investigate this pathway further. Future research should focus on the identification and characterization of the specific carboxyl methyltransferase responsible for methyl ferulate synthesis. This could be achieved through a combination of transcriptomic analysis of methyl ferulate-accumulating plants, followed by heterologous expression and in vitro enzyme assays of candidate SABATH methyltransferases with ferulic acid as a substrate.

A complete understanding of the methyl ferulate biosynthetic pathway will not only advance our fundamental knowledge of plant secondary metabolism but also pave the way for the metabolic engineering of plants and microorganisms for the sustainable production of this high-value compound for the pharmaceutical and cosmetic industries.

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• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. An Indole-3-Acetic Acid Carboxyl Methyltransferase Regulates Arabidopsis Leaf Development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reference to 2.1.1.278; Id = 723402 - BRENDA Enzyme Database - BRENDA Enzyme Database [brenda-enzymes.org]
• 12. pnas.org [pnas.org]

Protocols & Analytical Methods

Topic: High-Purity Extraction of Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate from Natural Sources

An Application Note and Protocol for Researchers

Introduction and Scientific Principle

Methyl ferulate is an esterified derivative of ferulic acid, a hydroxycinnamic acid abundant in the plant kingdom.[1] It has been successfully isolated from various plant species, including the roots of Stemona tuberosa, giant fennel (Ferula communis), and Pisonia aculeata.[1][2][3][4] The core principle of this protocol hinges on the compound's physicochemical properties: its moderate polarity and solubility in organic solvents.[3][5]

The extraction strategy is designed to selectively isolate methyl ferulate from a complex plant matrix. This involves:

• Solid-Liquid Extraction: Utilizing a polar organic solvent to efficiently draw out a broad spectrum of secondary metabolites, including methyl ferulate, from the dried plant material.

• Chromatographic Purification: Employing silica gel column chromatography to separate the target compound from other co-extracted substances based on differential polarity. A gradient elution method is used, where the solvent polarity is gradually increased, allowing for the sequential elution of compounds from non-polar to highly polar. Methyl ferulate, being of intermediate polarity, will elute in fractions of corresponding polarity.

This multi-step approach ensures the removal of unwanted compounds such as highly polar glycosides and non-polar lipids, culminating in a final product of high purity.[6][7]

Materials and Reagents

• Plant Material: Dried and powdered roots of Stemona tuberosa or other known source material.

• Solvents (HPLC or ACS Grade):

  • Methanol (for extraction)

  • Hexane

  • Ethyl Acetate

  • Dichloromethane

• Stationary Phase: Silica Gel (60-120 mesh for column chromatography).

• TLC: Silica gel 60 F254 plates.

• Reagents:

  • Vanillin-Sulfuric Acid or Ceric Ammonium Molybdate (for TLC visualization).

  • Deionized Water.

• Equipment:

  • Grinder/Mill

  • Soxhlet apparatus or large conical flasks for maceration

  • Rotary Evaporator

  • Glass Chromatography Column

  • Fraction Collector (optional)

  • TLC developing tank

  • Heating plate

  • HPLC system for purity analysis

Experimental Workflow Overview

The entire process, from plant preparation to the final pure compound, is outlined below. This workflow is designed to maximize yield while ensuring high purity.

Sources

• 1. FERULIC ACID METHYL ESTER | p38 MAPK | Autophagy | TargetMol [targetmol.com]
• 2. Ferulic acid methyl ester | analogue of ferulic acid | CAS# 2309-07-1 | InvivoChem [invivochem.com]
• 3. Methyl ferulate | CAS:22329-76-6 | Manufacturer ChemFaces [chemfaces.com]
• 4. researchgate.net [researchgate.net]
• 5. CAS 2309-07-1: Methyl ferulate | CymitQuimica [cymitquimica.com]
• 6. Natural product isolation – how to get from biological material to pure compounds - Natural Product Reports (RSC Publishing) DOI:10.1039/C3NP20106F [pubs.rsc.org]
• 7. hilarispublisher.com [hilarispublisher.com]

Application Notes and Protocols: Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate in Polymeric Drug Delivery

Foreword for the Modern Drug Development Professional

The pursuit of precision in drug delivery has led researchers down a path of molecular innovation, seeking building blocks that are not only functional but also inherently biocompatible and bioactive. Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, commonly known as methyl ferulate, has emerged as a compelling candidate in this arena. A derivative of the naturally occurring antioxidant, ferulic acid, this molecule offers a unique convergence of properties: a polymerizable acrylate group, a phenolic hydroxyl group for further functionalization, and an intrinsic antioxidant and anti-inflammatory profile.[1][2] This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive technical overview and actionable protocols for leveraging methyl ferulate in the design and fabrication of advanced polymeric drug delivery systems. We will move beyond theoretical discussions to provide in-depth, field-proven insights into the synthesis, characterization, and application of these promising biomaterials.

I. The Scientific Merit of Methyl Ferulate in Polymer-Based Therapeutics

Methyl ferulate's utility in polymeric drug delivery stems from its versatile chemical structure and inherent biological activity. Its lipophilic nature, greater than that of its parent compound ferulic acid, enhances its encapsulation efficiency into lipid-based and polymeric carriers.[1] Furthermore, its antioxidant properties can be imparted to the polymer matrix, potentially protecting both the encapsulated drug and the surrounding tissues from oxidative stress.

The acrylate functionality of methyl ferulate allows for its incorporation into polymer chains through various polymerization techniques, creating polymers with pendant ferulate moieties. Alternatively, the phenolic hydroxyl group can be used as a point of attachment to existing polymer backbones or for further chemical modification. This dual functionality opens up a wide array of possibilities for creating novel biomaterials with tailored properties.

II. Synthesis of Methyl Ferulate-Based Polymers: Protocols and Mechanistic Insights

The incorporation of methyl ferulate into a polymer backbone can be achieved through several synthetic strategies. Below, we detail two primary approaches: the synthesis of polyesters via polycondensation and the enzymatic polymerization of ferulic acid derivatives.

A. Polyester Synthesis via Transesterification Polycondensation

This protocol describes the synthesis of a polyester incorporating a ferulic acid derivative, a process that can be adapted for methyl ferulate. The resulting polyesters can be designed to be biodegradable and can be crosslinked to modulate their mechanical properties and degradation profiles.[3][4]

Protocol 1: Synthesis of a Ferulate-Containing Polyester

1. Monomer Synthesis: Methyl (E)-3-(4-(2-hydroxyethoxy)-3-methoxyphenyl)acrylate [3]

• Rationale: This initial step modifies methyl ferulate to introduce a primary alcohol group, making it suitable for polycondensation reactions with diacids or their esters.

• Materials:

  • Methyl (E)-3-(4-hydroxy-3-methoxyphenyl)acrylate

  • Ethylene carbonate

  • Dimethylacetamide (DMAc)

  • Potassium iodide (KI)

  • Iced water

• Procedure:

  • In a two-necked flask equipped with a condenser and magnetic stirrer, dissolve ethylene carbonate (1.5 eq), methyl (E)-3-(4-hydroxy-3-methoxyphenyl)acrylate (1 eq), and potassium iodide (0.024 eq) in dimethylacetamide.

  • Heat the mixture to 150 °C under a nitrogen atmosphere with vigorous stirring and maintain for 3 hours.

  • After cooling, precipitate the product by adding a large excess of iced water with vigorous stirring.

  • Filter the precipitate, wash thoroughly with water, and dry under vacuum.

2. Terpolymer Synthesis by Transesterification Polycondensation [3]

• Rationale: This step involves the reaction of the synthesized ferulate-based diol with a diester (e.g., dimethyl terephthalate) and another diol to form a random terpolyester. The ratio of the comonomers can be adjusted to tailor the polymer's properties.

• Materials:

  • Methyl (E)-3-(4-(2-hydroxyethoxy)-3-methoxyphenyl)acrylate (from step 1)

  • Dimethyl terephthalate

  • 1,2-Ethanediol

  • Zinc acetate (catalyst)

  • Antimony(III) oxide (catalyst)

• Procedure:

  • Combine the ferulate-based diol, dimethyl terephthalate, 1,2-ethanediol, and the catalysts in a reaction vessel equipped for polycondensation.

  • Heat the mixture under a nitrogen stream to initiate the transesterification reaction, typically in a stepwise manner to temperatures around 220-270°C, to distill off the methanol byproduct.

  • Apply a vacuum to facilitate the removal of excess diol and drive the polymerization to completion, resulting in a high molecular weight polyester.

  • The resulting polymer can be purified by precipitation in a non-solvent like methanol.

Diagram 1: Synthesis of Ferulate-Containing Polyester

Caption: Workflow for polyester synthesis.

B. Enzymatic Polymerization of Ferulic Acid Derivatives

Enzymatic polymerization offers a greener alternative to traditional chemical synthesis, often proceeding under milder conditions and with higher selectivity.[5] Lipases, such as Candida antarctica lipase B (CALB), are effective catalysts for the transesterification polymerization of ferulic acid-based monomers.[5][6]

Protocol 2: Lipase-Catalyzed Synthesis of Ferulic-Based Polyesters [5]

• Rationale: This protocol utilizes an enzyme to catalyze the polymerization, avoiding harsh chemical catalysts and high temperatures. The choice of monomer and reaction conditions is critical for achieving high molecular weight polymers.

• Materials:

  • Ferulic acid-based diester monomer (e.g., synthesized from ferulic acid and a diol)

  • Immobilized Candida antarctica lipase B (CALB)

  • Diphenyl ether (solvent)

  • Molecular sieves

• Procedure:

  • Synthesize a diester monomer from ferulic acid or its derivatives. Hydrogenation of the double bond in the ferulic acid moiety can lead to higher molecular weight polyesters.[5]

  • In a reaction vessel, combine the ferulic-based diester monomer, immobilized CALB, and diphenyl ether. Add molecular sieves to remove water generated during the reaction.

  • Conduct the polymerization under reduced pressure and elevated temperature (e.g., 70-90°C) for an extended period (e.g., 24-72 hours).

  • Terminate the reaction and precipitate the polymer in a non-solvent such as methanol.

  • The polymer can be further purified by redissolving and re-precipitating.

III. Formulation of Polymeric Drug Delivery Systems

Once synthesized, methyl ferulate-containing polymers can be formulated into various drug delivery platforms, including nanoparticles, hydrogels, and micelles.

A. Polymeric Nanoparticles for Systemic Drug Delivery

Polymeric nanoparticles are versatile carriers for protecting drugs from degradation, controlling their release, and targeting specific tissues.

Protocol 3: Formulation of Methyl Ferulate-Based Polymeric Nanoparticles via Emulsion-Solvent Evaporation

• Rationale: This is a widely used method for encapsulating hydrophobic drugs into a polymeric matrix. The lipophilicity of methyl ferulate can enhance the encapsulation of other hydrophobic therapeutic agents.

• Materials:

  • Methyl ferulate-containing polymer (e.g., from Protocol 1 or 2)

  • Drug to be encapsulated

  • Dichloromethane (DCM) or other suitable organic solvent

  • Poly(vinyl alcohol) (PVA) or other surfactant solution

  • Deionized water

• Procedure:

  • Dissolve the methyl ferulate-containing polymer and the hydrophobic drug in DCM to form the organic phase.

  • Prepare an aqueous solution of PVA (e.g., 1-5% w/v).

  • Add the organic phase to the aqueous phase under high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.

  • Stir the emulsion at room temperature under a fume hood to allow the DCM to evaporate, leading to the formation of solid nanoparticles.

  • Collect the nanoparticles by centrifugation, wash with deionized water to remove excess PVA and unencapsulated drug, and then lyophilize for long-term storage.

Diagram 2: Nanoparticle Formulation Workflow

Caption: Emulsion-solvent evaporation method.

B. Stimuli-Responsive Hydrogels for Localized Delivery

Hydrogels are water-swollen polymer networks that can be designed to release drugs in response to specific environmental stimuli such as pH, temperature, or enzymes.[7][8][9][10][11] The phenolic group of methyl ferulate can be exploited to create pH-responsive systems.

Protocol 4: Synthesis of a pH-Responsive Methyl Ferulate-Containing Hydrogel

• Rationale: This protocol describes the synthesis of a hydrogel where the crosslinking density, and therefore the swelling and drug release, is influenced by pH. The phenolic hydroxyl group of the ferulate moiety can be deprotonated at higher pH, leading to changes in the hydrogel structure.

• Materials:

  • A hydrophilic polymer with functional groups for crosslinking (e.g., poly(vinyl alcohol) with pendant carboxylic acid groups)

  • Methyl ferulate

  • A crosslinking agent (e.g., glutaraldehyde)

  • An acid catalyst

  • Drug to be loaded

• Procedure:

  • Functionalize a hydrophilic polymer with methyl ferulate by reacting the polymer's functional groups with the phenolic hydroxyl of methyl ferulate.

  • Dissolve the methyl ferulate-functionalized polymer and the drug in an appropriate solvent.

  • Add the crosslinking agent and a catalyst to initiate the formation of the hydrogel network.

  • Cast the mixture into a mold and allow it to cure.

  • Wash the resulting hydrogel extensively to remove any unreacted reagents.

  • The hydrogel can then be dried for storage and will swell to encapsulate the drug upon hydration.

Diagram 3: pH-Responsive Drug Release Mechanism

Caption: pH-responsive drug release from a ferulate hydrogel.

IV. Characterization and Evaluation of Polymeric Drug Delivery Systems

Thorough characterization is essential to ensure the quality, efficacy, and safety of the developed drug delivery systems.

A. Physicochemical Characterization

Table 1: Key Characterization Techniques

Parameter	Technique(s)	Purpose
Polymer Structure	Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the successful incorporation of methyl ferulate into the polymer and to verify the overall polymer structure.[3][12]
Molecular Weight	Gel Permeation Chromatography (GPC) / Size-Exclusion Chromatography (SEC)	To determine the average molecular weight and polydispersity of the synthesized polymers.[13]
Thermal Properties	Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA)	To assess the glass transition temperature, melting point, and thermal stability of the polymers.[14]
Nanoparticle Size & Zeta Potential	Dynamic Light Scattering (DLS)	To measure the hydrodynamic diameter, size distribution, and surface charge of the nanoparticles.
Nanoparticle Morphology	Transmission Electron Microscopy (TEM), Scanning Electron Microscopy (SEM)	To visualize the shape and surface morphology of the nanoparticles.

B. Drug Loading and In Vitro Release Studies

Protocol 5: Quantification of Drug Loading and Encapsulation Efficiency

• Rationale: This protocol determines the amount of drug successfully encapsulated within the polymeric carrier.

• Procedure:

  • Disperse a known amount of lyophilized drug-loaded nanoparticles in a suitable solvent to dissolve both the polymer and the drug.

  • Quantify the drug concentration using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

  • Calculate the Drug Loading (DL) and Encapsulation Efficiency (EE) using the following formulas:

    • DL (%) = (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100

    • EE (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100

Protocol 6: In Vitro Drug Release Study

• Rationale: This protocol evaluates the rate and mechanism of drug release from the polymeric system under physiological conditions.

• Procedure:

  • Disperse a known amount of drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered saline, pH 7.4) in a dialysis bag or a centrifuge tube.

  • Maintain the system at 37°C with constant agitation.

  • At predetermined time intervals, withdraw a sample of the release medium and replace it with fresh medium to maintain sink conditions.

  • Quantify the amount of released drug in the collected samples using HPLC or UV-Vis spectrophotometry.

  • Plot the cumulative percentage of drug released versus time to obtain the release profile. The release data can be fitted to various kinetic models (e.g., Higuchi, Korsmeyer-Peppas) to understand the release mechanism.[15][16][17]

Table 2: Representative Drug Loading and Release Data

Polymeric System	Drug	Drug Loading (%)	Encapsulation Efficiency (%)	Release Profile	Reference
Tristearin Solid Lipid Microparticles	Methyl Ferulate	0.719 ± 0.005	27.9 ± 0.2	Controlled Release	[1]
Stearic Acid Solid Lipid Microparticles	Methyl Ferulate	1.507 ± 0.014	59.3 ± 0.6	Increased Dissolution Rate	[1]

V. Biocompatibility and Safety Assessment

Ensuring the biocompatibility of any new biomaterial is paramount for its potential clinical translation.

A. In Vitro Cytotoxicity

Protocol 7: MTT Assay for Cytotoxicity Evaluation

• Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability. It is a standard method for evaluating the in vitro cytotoxicity of materials.[18]

• Procedure:

  • Culture a suitable cell line (e.g., fibroblasts, endothelial cells) in a 96-well plate.

  • Expose the cells to various concentrations of the methyl ferulate-based polymer or nanoparticles for a specified period (e.g., 24, 48, 72 hours).

  • Add MTT solution to each well and incubate to allow viable cells to reduce the MTT to formazan crystals.

  • Dissolve the formazan crystals in a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the cell viability as a percentage relative to untreated control cells.

B. In Vivo Biocompatibility

Preliminary in vivo studies are crucial to assess the material's interaction with a biological system.

Insights from Preclinical Studies:

• Methyl Ferulate Toxicity: Studies on methyl ferulate itself have shown it to be non-mutagenic in the Ames assay and to have a low toxicity profile in brine shrimp lethality bioassays.[2][19] In vivo dermal and ocular irritation studies in rabbits indicated that methyl ferulate is non-irritant.[2][19]

• Polymer Biocompatibility: The biocompatibility of the final polymeric system will depend on the overall composition and degradation products. It is essential to conduct in vivo studies, such as subcutaneous implantation, to evaluate the local tissue response and any systemic toxicity.[20]

VI. Conclusion and Future Perspectives

Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate represents a highly promising and versatile platform for the development of advanced polymeric drug delivery systems. Its inherent antioxidant and anti-inflammatory properties, combined with its polymerizability, offer a unique opportunity to create "drug-carrying" polymers with intrinsic therapeutic benefits. The protocols and insights provided in this guide serve as a foundational resource for researchers to explore the full potential of methyl ferulate in creating innovative solutions for controlled and targeted drug delivery. Future research should focus on the development of novel polymerization strategies to create a wider range of methyl ferulate-based polymers, including stimuli-responsive and biodegradable materials with precisely controlled architectures. Furthermore, comprehensive in vivo studies are needed to fully elucidate the therapeutic efficacy and long-term safety of these promising biomaterials.

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Application Notes and Protocols for the Purification of Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate via Crystallization

Introduction: The Significance of Purity for Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate

Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, commonly known as methyl ferulate, is a derivative of ferulic acid, a naturally occurring phenolic compound abundant in plants.[1] This ester has garnered significant interest in the pharmaceutical, cosmetic, and food industries due to its potent antioxidant and anti-inflammatory properties.[1][2][3] As a lipophilic derivative of ferulic acid, methyl ferulate exhibits an increased ability to cross cell membranes, potentially enhancing its bioavailability and efficacy.[1]

The therapeutic and functional efficacy of methyl ferulate is intrinsically linked to its purity. Impurities, which can arise from the synthesis process or degradation, may not only reduce the desired biological activity but also introduce toxicological risks. Therefore, robust and efficient purification methods are paramount. Crystallization stands out as a powerful technique for the purification of active pharmaceutical ingredients (APIs), offering the ability to achieve high purity, control polymorphic form, and ensure batch-to-batch consistency.[4][5]

This comprehensive guide provides detailed application notes and protocols for the crystallization of methyl ferulate, designed for researchers, scientists, and drug development professionals. We will delve into the fundamental principles of crystallization and present step-by-step methodologies for cooling and antisolvent crystallization techniques, grounded in scientific principles and practical expertise.

The Science of Crystallization: A Primer

Crystallization is a phase-change process where a solute in a solution solidifies into a highly structured, crystalline form.[5] This process is driven by supersaturation, a state where the concentration of the solute exceeds its equilibrium solubility at a given temperature. The two primary stages of crystallization are nucleation and crystal growth.

• Nucleation: The initial formation of stable, sub-microscopic crystalline entities (nuclei) from a supersaturated solution.

• Crystal Growth: The subsequent increase in the size of these nuclei as more solute molecules deposit onto their surfaces.

The choice of crystallization technique and the control of process parameters are critical for obtaining crystals of the desired purity, size, and shape.[4][6]

Causality in Experimental Choices: Why Solvent Selection is Critical

The selection of an appropriate solvent system is the cornerstone of a successful crystallization process. An ideal solvent for cooling crystallization should exhibit high solubility for the target compound at elevated temperatures and low solubility at lower temperatures.[4] This differential solubility allows for the creation of a supersaturated solution upon cooling, driving the crystallization process. For antisolvent crystallization, the compound should be highly soluble in a "solvent" and poorly soluble in a miscible "antisolvent."[7] The gradual addition of the antisolvent reduces the overall solubility of the compound in the mixed solvent system, inducing crystallization.[8][9][10]

Solubility Profile of Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate

Understanding the solubility of methyl ferulate in various solvents is essential for designing an effective crystallization protocol. The following table summarizes known solubility data.

Solvent	Solubility	Notes
Dimethyl sulfoxide (DMSO)	≥ 100 mg/mL[3]	High solubility, suitable as a primary solvent.
Ethanol	20 mg/mL[11]	Good solubility, suitable for both cooling and as a solvent in antisolvent crystallization.
Methanol	Soluble[1][12]	Good solubility, similar to ethanol.
Ethyl Acetate	Soluble[13]	Moderate to good solubility.
Chloroform	Soluble[13]	Good solubility for non-polar compounds.
Water	Slightly soluble (~2 mg/mL)[3]	Poor solubility, making it an excellent antisolvent.

Note: Temperature-dependent solubility data is not extensively available in the literature. The protocols below are based on the general principle that solubility of solids in organic solvents increases with temperature.

Experimental Protocols

Protocol 1: Cooling Crystallization from Ethanol

This protocol is suitable for purifying methyl ferulate when it is the major component of the crude product and the impurities have different solubility profiles in ethanol.

Workflow for Cooling Crystallization

Caption: Workflow for Cooling Crystallization of Methyl Ferulate.

Methodology:

• Dissolution: In a suitable flask, add the crude methyl ferulate. Add a minimal amount of ethanol and heat the mixture to approximately 70°C with stirring until the solid is completely dissolved. Add ethanol dropwise if necessary to achieve complete dissolution, avoiding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling generally promotes the formation of larger, purer crystals.[6] Once the solution has reached room temperature, place it in an ice bath for at least one hour to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum at a temperature below their melting point (62-65°C) to remove any residual solvent.

Protocol 2: Antisolvent Crystallization using Ethanol and Water

This method is particularly effective when the crude product is highly soluble in a solvent at room temperature, making cooling crystallization inefficient. Water acts as an excellent antisolvent due to the low solubility of methyl ferulate.

Workflow for Antisolvent Crystallization

Sources

• 1. FERULIC ACID METHYL ESTER | 2309-07-1 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mt.com [mt.com]
• 5. EP3162788A1 - Method for purifying ferulic acid and/or salts thereof - Google Patents [patents.google.com]
• 6. iscientific.org [iscientific.org]
• 7. youtube.com [youtube.com]
• 8. crystallizationsystems.com [crystallizationsystems.com]
• 9. ijcea.org [ijcea.org]
• 10. ijprajournal.com [ijprajournal.com]
• 11. caymanchem.com [caymanchem.com]
• 12. CAS 2309-07-1: Methyl ferulate | CymitQuimica [cymitquimica.com]
• 13. Methyl ferulate | CAS:22329-76-6 | Phenylpropanoids | High Purity | Manufacturer BioCrick [biocrick.com]

Application Note: In Vivo Dosing Protocols for Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (Methyl Ferulate)

Pharmacological Rationale and Mechanistic Overview

Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, widely known as methyl ferulate (MF or Fer-Me), is a lipophilic ester derivative of the naturally occurring ferulic acid. As an Application Scientist designing in vivo workflows, the primary reason to select MF over its parent compound is its enhanced physicochemical profile. Esterification of the carboxylic acid group significantly increases the molecule's lipophilicity, which directly translates to superior cell membrane permeability and enhanced blood-brain barrier (BBB) penetration[1].

Mechanistically, MF is a potent antioxidant and anti-inflammatory agent. In macrophage models, it suppresses COX-2 expression by inhibiting the phosphorylation of p38 MAPK and JNK pathways[2]. Furthermore, in neurodegenerative models such as Parkinson's Disease (PD), MF has been shown to alleviate oxidative stress by upregulating glutathione peroxidase 4 (GPX4), a master negative regulator of lipid reactive oxygen species (ROS) and ferroptosis[3].

Fig 1: Pharmacological mechanism of Methyl Ferulate in inflammation and ferroptosis.

Formulation Strategies and Vehicle Selection

Because MF is highly lipophilic, standard aqueous buffers will result in precipitation, leading to erratic in vivo absorption and fatal embolisms if injected intravenously. The choice of vehicle must be dictated by the route of administration and the target tissue.

Table 1: Validated In Vivo Formulation Vehicles

Formulation Strategy	Composition	Target Concentration	Route	Causality & Rationale
Co-solvent System	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5 mg/mL	IV / IP	DMSO initiates dissolution; PEG300 and Tween-80 prevent precipitation upon introduction to aqueous saline and blood plasma[2].
Lipid Suspension	10% DMSO + 90% Corn Oil	≥ 2.5 mg/mL	PO / IP	Creates a slow-release depot effect. Ideal for chronic behavioral studies where sustained plasma levels are required[2].
Nanoemulsion (NE)	Chitosan Oleate (CS-OA) + MF	~1.0 mg/mL	IN	CS-OA acts as a mucoadhesive surfactant. It transiently opens tight junctions in the nasal mucosa, facilitating direct olfactory-to-brain transport[1].

Detailed In Vivo Experimental Protocols

Protocol A: Intravenous (IV) Pharmacokinetic Profiling

Objective : Establish baseline systemic clearance, plasma half-life, and baseline BBB permeability. Dose : 10 mg/kg[1].

Step-by-Step Methodology :

• Animal Preparation : Fast rats (approx. 250 g) for 12 hours prior to the experiment to eliminate metabolic confounders from diet. Induce anesthesia using a standard veterinary protocol[1].

• Formulation Prep : Dissolve MF in the Co-solvent System (Table 1) to achieve a clear solution at 2.5 mg/mL. Note: If phase separation occurs, utilize mild sonication.[2].

• Administration : Cannulate the femoral vein. Infuse the 2.5 mg/mL MF solution at a strictly controlled rate of 0.2 mL/min for exactly 5 minutes[1]. Causality: Slow infusion prevents acute cardiovascular shock and allows for steady-state initial distribution.

• Sampling : Withdraw 100 μL of blood and 30 μL of cerebrospinal fluid (CSF) at predetermined time points (e.g., 5, 15, 30, 60 mins post-infusion)[1].

• Quenching (Critical Step) : Immediately quench the 100 μL blood samples in 500 μL of ice-cold H₂O. Causality: Rapid cooling halts endogenous esterase activity that would otherwise prematurely hydrolyze the methyl ester back into ferulic acid, skewing PK data[1].

Protocol B: Intranasal (IN) Administration for Direct Brain Targeting

Objective : Bypass systemic clearance and the BBB to deliver MF directly to the central nervous system for neuroprotective applications (e.g., Parkinson's models)[1],[3]. Dose : 0.4 mg/kg (approx. 0.1 mg/rat)[1].

Step-by-Step Methodology :

• Nanoemulsion Preparation : Formulate MF into a chitosan oleate nanoemulsion (CS-OA NE) yielding a dispersed-phase mean diameter of ~250 nm and an MF loading of ~1 mg/mL[1].

• Positioning : Anesthetize the rats and lay them in a supine position. Causality: The supine angle ensures the formulation pools at the cribriform plate rather than draining down the nasopharynx.[1].

• Instillation : Attach a short polyethylene tube to a semiautomatic pipette. Insert the tubing exactly 0.6 to 0.7 cm into the nostril. Instill 50 μL of the CS-OA NE formulation into each nostril[1].

• Post-Dosing Hold : Maintain the animal in the supine position for 3 minutes to maximize olfactory bulb uptake.

Fig 2: Step-by-step workflow for intranasal administration and analytical validation of MF.

Protocol C: Systemic Dosing for Parkinson's Disease (PD) Models

Objective : Evaluate the therapeutic efficacy of MF in alleviating motor deficits and oxidative stress in MPTP-induced PD mice[3]. Procedure :

• Disease Induction : Administer MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) to wild-type mice to induce dopaminergic neurodegeneration and PD-like pathology[3].

• Treatment Regimen : Administer MF via IP injection using the Lipid Suspension vehicle (Table 1). Note: MF administration has been shown not to induce observable in vivo toxicity or significant body weight changes compared to wild-type groups[3].

• Behavioral Testing : Conduct rotarod experiments to quantitatively assess the amelioration of motor deficits post-treatment[3].

Self-Validating System: Analytical Quantification

A protocol is only as reliable as its validation mechanism. To ensure the integrity of the pharmacokinetic data obtained from Protocols A and B, a rigorous HPLC-UV quantification workflow must be employed to act as a self-validating system.

Extraction and Validation Workflow :

• Internal Standard (IS) : Spike all samples with 100 μM of Methyl Caffeinate (Caf-Me). Causality: Caf-Me is structurally similar to MF but elutes at a different retention time, allowing you to mathematically correct for extraction losses[1].

• Protein Precipitation : Add 50 μL of 10% sulfosalicylic acid to the biological samples. Causality: Sulfosalicylic acid efficiently precipitates plasma proteins without requiring harsh pH changes that could degrade the ester bond[1].

• Chromatographic Separation : Run the supernatant through a C18 column using a mobile phase of H₂O and MeOH (50:50 v/v). Expected retention times are ~4.1 min for ferulic acid (metabolite), ~5.0 min for MF, and ~8.9 min for the Caf-Me IS[1].

• System Suitability Metrics : Acceptable runs must demonstrate linear calibration curves in simulated CSF (r ≥ 0.996) across a 0.1 to 10 μM range. Average recovery rates from blood extractions should validate at approximately 58% to 69% for MF[1].

Sources

• 1. Nasal Administration of a Nanoemulsion Based on Methyl Ferulate and Eugenol Encapsulated in Chitosan Oleate: Uptake Studies in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

improving reaction yield in methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate esterification

Welcome to the advanced troubleshooting and protocol center for the synthesis of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (commonly known as methyl ferulate). This resource is designed for drug development professionals and synthetic chemists who require high-yield, reproducible esterification of ferulic acid.

Below, we dissect the thermodynamic and kinetic barriers of this specific esterification, providing field-proven FAQs, comparative data, and self-validating protocols.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my classical Fischer esterification yield plateauing at ~60-70% despite extending the reflux time to 24 hours? The Causality: Fischer esterification is a thermodynamically controlled, equilibrium-driven process. Ferulic acid features a conjugated aromatic system that electronically deactivates the carboxylic acid carbon, making nucleophilic attack by methanol sluggish. Furthermore, water is generated stoichiometrically. Extended refluxing (>12 hours) does not shift the equilibrium; instead, it promotes the degradation of the heat-sensitive ferulic acid[1]. The Solution: To break the equilibrium plateau, you must actively remove water or change the activation energy landscape. We recommend transitioning to a microwave-assisted protocol, which can drive the reaction to >90% yield in under 10 minutes by utilizing rapid dielectric heating[1].

Q2: I am observing a dark brown discoloration in my reaction mixture and multiple unidentifiable spots on my TLC plate. What is happening? The Causality: The 4-hydroxy-3-methoxyphenyl (guaiacyl) moiety of ferulic acid is highly susceptible to auto-oxidation. Under prolonged thermal stress and atmospheric oxygen, the phenolic hydroxyl group oxidizes to form highly reactive quinone methides[1]. These intermediates rapidly undergo polymerization or Michael additions across the α,β-unsaturated double bond, leading to the dark brown oligomeric mixtures you are observing. The Solution: Establish an oxygen-free system. Degas your methanol by sparging with Argon for 15 minutes prior to use, and run the reaction under a strict inert atmosphere. If discoloration persists, adding a catalytic amount of a radical scavenger like Butylated hydroxytoluene (BHT) will inhibit this degradation pathway.

Q3: Our lab is moving toward green chemistry. Can we achieve high yields without using harsh mineral acids (e.g., H₂SO₄) that risk degrading the molecule? The Causality: Yes. Feruloyl esterases (FAEs, EC 3.1.1.73)—specifically Type A FAEs from Aspergillus niger—are highly specialized biocatalysts that naturally recognize the methoxy substitutions on the hydroxycinnamate ring[2]. By shifting the enzyme from an aqueous environment to a low-water microemulsion, the thermodynamic equilibrium is forced in reverse, driving highly selective esterification without the need for extreme pH or temperature[3]. The Solution: Utilize an enzymatic transesterification or direct esterification protocol in a ternary microemulsion system (e.g., n-hexane/t-butanol/buffer). This preserves the integrity of the alkene and phenol groups entirely[3].

Part 2: Process & Mechanistic Workflows

Logic tree for diagnosing and resolving low yields in methyl ferulate synthesis.

Mechanistic divergence between successful esterification and oxidative degradation.

Part 3: Quantitative Data Presentation

The following table summarizes the kinetic and yield metrics across different synthetic methodologies, allowing you to select the optimal route based on your laboratory's infrastructure.

Synthesis Methodology	Catalyst	Temperature	Reaction Time	Typical Yield	Primary Limitation
Classical Fischer	H₂SO₄ (conc.)	65 °C (Reflux)	24 hours	65 – 75%	High risk of phenol oxidation and polymerization[1].
Microwave-Assisted	H₂SO₄ (10 mol%)	88 °C	5 – 10 mins	94%	Requires dedicated microwave synthesis reactor[1].
Enzymatic (Microemulsion)	FAE Type A (A. niger)	40 – 50 °C	24 – 48 hours	70 – 85%	Slower kinetics; requires precise solvent tuning[2][3].

Part 4: Validated Experimental Protocols

Protocol A: Microwave-Assisted Acid-Catalyzed Esterification (High-Yield Route)

This protocol leverages microwave dielectric heating to kinetically outcompete oxidative degradation pathways, drastically reducing reaction time[1].

Step-by-Step Methodology:

• Reagent Preparation: In a heavy-walled microwave reaction vial, suspend 1.0 mmol of ferulic acid in 5.0 mL of anhydrous methanol.

• Catalyst Addition: Slowly add 10 mol% of concentrated H₂SO₄. Mechanistic Rationale: Limiting the acid to 10 mol% prevents the acid-catalyzed hydrolysis of the newly formed ester, which occurs if the acid concentration is excessive[1].

• Purge: Sparge the solution with Argon for 2 minutes and seal the vial with a Teflon-lined crimp cap.

• Irradiation: Place the vial in a dedicated microwave synthesizer. Irradiate at 88 °C for exactly 5 minutes[1].

• Validation Checkpoint: Spot the crude mixture on a silica TLC plate (Eluent: Hexane/Ethyl Acetate 7:3). The starting ferulic acid (highly polar, Rf ~0.2) should be completely consumed, replaced by a single distinct spot for methyl ferulate (less polar, Rf ~0.6). The solution should remain pale yellow, validating the absence of quinone methide formation.

• Workup: Quench the reaction by pouring it into 15 mL of saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Enzymatic Esterification using Feruloyl Esterase (Green Route)

This protocol utilizes Type A Feruloyl Esterase (AnFaeA) in a low-water microemulsion to drive the reaction synthetically while operating under completely neutral, mild conditions[2][3].

Step-by-Step Methodology:

• Solvent System Preparation: Prepare a ternary solvent mixture consisting of n-hexane, t-butanol, and 100 mM MOPS-NaOH buffer (pH 6.0) in a volumetric ratio of approximately 53.4 : 43.4 : 3.2[3]. Mechanistic Rationale: This specific ratio creates a detergentless microemulsion that solubilizes the hydrophobic ferulic acid while maintaining the minimal hydration shell required for enzyme conformation.

• Substrate Loading: Dissolve ferulic acid (donor) and an excess of methanol (acceptor) into the solvent system to achieve a 50 mM ferulic acid concentration.

• Biocatalysis: Introduce 0.1 mg/mL of purified Type A Feruloyl Esterase (Aspergillus niger)[2].

• Incubation: Incubate the mixture at 40 °C to 50 °C in an orbital shaker (150 rpm) for 24 to 48 hours.

• Validation Checkpoint: The reaction mixture will remain completely colorless throughout the 48-hour period. The lack of color change is a self-validating indicator that the mild conditions have successfully prevented any auto-oxidation of the phenolic moiety.

• Termination & Extraction: Terminate the reaction by heating the mixture to 100 °C for 5 minutes to denature the enzyme. Centrifuge to pellet the denatured protein, and isolate the methyl ferulate from the organic phase via flash chromatography.

Part 5: References

• Highly Efficient Esterification of Ferulic Acid Under Microwave Irradiation - nih.gov

• The Synthetic Potential of Fungal Feruloyl Esterases: A Correlation with Current Classification Systems and Predicted Structural Properties - mdpi.com

• Use of Feruloyl Esterases for Chemoenzymatic Synthesis of Bioactive Compounds - diva-portal.org

Sources

• 1. Highly Efficient Esterification of Ferulic Acid Under Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. diva-portal.org [diva-portal.org]

troubleshooting low solubility of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate in aqueous media

Technical Support Center: Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate

A Guide to Overcoming Aqueous Solubility Challenges in Research and Development

Welcome to the technical support center for methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, also commonly known as methyl ferulate. As Senior Application Scientists, we understand that unlocking the full potential of a promising compound is often preceded by overcoming formulation hurdles. The most common challenge reported by researchers working with methyl ferulate is its inherently low solubility in aqueous media, which can complicate experimental design and impact data reproducibility.

This guide is designed to provide you, our fellow scientists and drug development professionals, with a logical, scientifically-grounded framework for troubleshooting and solving these solubility issues. We will move beyond simple protocols to explain the underlying physicochemical principles, empowering you to make informed decisions for your specific application.

Part 1: Frequently Asked Questions - Understanding the Core Problem

This section addresses the fundamental properties of methyl ferulate that govern its behavior in aqueous solutions.

Q1: What is methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, and why is its aqueous solubility so low?

Answer: Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (CAS 2309-07-1) is the methyl ester of ferulic acid, a well-known antioxidant.[1] Its structure contains a benzene ring, a methoxy group, and an acrylate methyl ester group, which are all predominantly non-polar.[1][2] These features make the molecule hydrophobic. The single phenolic hydroxyl group is the primary source of polarity, but its contribution is insufficient to overcome the hydrophobicity of the rest of the molecule, leading to limited solubility in water.[1][3] It is, however, readily soluble in organic solvents like ethanol, methanol, and DMSO.[1][4]

Physicochemical Property	Value	Source
Molecular Formula	C₁₁H₁₂O₄	[1]
Molecular Weight	208.21 g/mol	[2]
Appearance	Pale yellow to brownish solid or white to off-white powder/crystals.	[1]
Predicted Water Solubility	0.62 g/L	[3]
Predicted pKa (Strongest Acidic)	9.87	[3]

Q2: How does pH influence the solubility of methyl ferulate?

Answer: The pH of the aqueous medium is a critical factor influencing methyl ferulate's solubility. This is due to the phenolic hydroxyl group (-OH) on the aromatic ring, which has an acidic proton. The predicted pKa of this group is approximately 9.87.[3]

• At pH values significantly below the pKa (e.g., physiological pH ~7.4), the hydroxyl group remains protonated (uncharged). In this neutral form, the molecule is less polar and thus poorly soluble.[5]

• At pH values above the pKa, the hydroxyl group loses its proton to become a negatively charged phenolate ion (-O⁻). This ionization dramatically increases the molecule's polarity and its ability to interact with water, thereby increasing its solubility.[5][6]

This relationship is a classic acid-base equilibrium. However, it is crucial to consider that the ester linkage in methyl ferulate can be susceptible to alkaline hydrolysis at high pH, which would degrade the compound back to ferulic acid and methanol.[7] Therefore, while increasing pH is a powerful tool, its use must be balanced with the stability of the compound over the experimental timeframe.

Caption: Troubleshooting workflow for methyl ferulate solubility.

Guide 1: Baseline Solubility and Analytical Quantification

Before attempting to improve solubility, you must accurately measure the baseline solubility in your primary aqueous medium (e.g., water, PBS, cell culture media).

Protocol: Shake-Flask Method for Equilibrium Solubility

• Preparation: Add an excess amount of methyl ferulate powder to a known volume of your aqueous medium in a sealed, inert container (e.g., glass vial). "Excess" means enough solid material remains visible after equilibration.

• Equilibration: Agitate the suspension at a constant, controlled temperature (e.g., 25°C or 37°C) for 24-48 hours. This allows the system to reach thermodynamic equilibrium.

• Separation: Centrifuge the suspension at high speed (e.g., >10,000 x g) to pellet the undissolved solid.

• Sampling: Carefully collect an aliquot of the clear supernatant. Be cautious not to disturb the pellet.

• Dilution: Dilute the supernatant with a suitable organic solvent (e.g., methanol or acetonitrile) to a concentration within the linear range of your analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC method.

Protocol: Standard HPLC Method for Quantification

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm). [8][9]* Mobile Phase: A gradient of acidified water (e.g., with 0.1-1.0% acetic or formic acid) and an organic solvent like acetonitrile or methanol. [8][9]An acidic mobile phase ensures the compound is in its protonated form for consistent retention.

• Flow Rate: 1.0 mL/min. [8][9]* Detection: UV/DAD detector at ~320 nm, where the compound has a strong absorbance. [8][9]* Standard Curve: Prepare a standard curve of methyl ferulate in the same solvent used for dilution to ensure accurate quantification.

Guide 2: Strategy 1 - pH Modification

This is often the most effective first step for simple buffer systems.

Protocol: pH-Based Solubility Enhancement

• Buffer Selection: Prepare a series of buffers with pH values bracketing the pKa (e.g., pH 7.4, 8.5, 9.5, 10.5). Use buffers with sufficient capacity (e.g., phosphate, borate).

• Solubility Testing: Using the shake-flask method described above, determine the solubility of methyl ferulate in each buffer.

• Stability Check: Once dissolved in the desired high-pH buffer, monitor the solution over time using HPLC. Check for the appearance of a new peak corresponding to ferulic acid, which would indicate ester hydrolysis. Perform this check at your experimental temperature and duration.

• Selection: Choose the lowest pH that provides the desired concentration while maintaining acceptable stability for your experiment's duration.

Guide 3: Strategy 2 - Co-solvent Systems

When pH modification is not feasible (e.g., in cell culture or in vivo studies), co-solvents are the preferred method. Co-solvents are water-miscible organic solvents that reduce the overall polarity of the solvent system, allowing for better solvation of hydrophobic compounds. [10][11] Commonly Used Co-solvents:

Co-solvent	Properties & Typical Use	Source
DMSO	Excellent solubilizing power. Typically used to prepare high-concentration stock solutions (e.g., 50-100 mg/mL) that are then diluted into the final medium. Final concentration in cell culture should be kept low (<0.5%, ideally <0.2%) to avoid toxicity.	[4][12][13]
Ethanol	Good solubilizing power and biocompatible at low concentrations. Often used in formulations.	[4]
PEG 300 / PEG 400	Low-toxicity polyethylene glycols commonly used in both in vitro and in vivo formulations to increase solubility.	[4][10][14]
Glycerol	A GRAS (Generally Recognized As Safe) solvent that can improve polyphenol extraction and solubility.	[15]

Protocol: Preparing a Co-solvent Formulation

• Stock Solution: Dissolve the methyl ferulate in a minimal amount of a strong, water-miscible organic solvent like DMSO to create a high-concentration primary stock solution (e.g., 100 mg/mL). [4][12]Sonication may be required to facilitate dissolution. [4]2. Sequential Dilution: For complex formulations, such as those used for in vivo studies, a sequential addition of solvents is recommended. A common example formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline. [4][14]The protocol involves dissolving the compound in DMSO first, then adding the PEG300, followed by the Tween 80, and finally titrating with the aqueous saline. [14]Mix thoroughly between each addition.

• Final Dilution: Dilute the stock solution into your final aqueous medium (e.g., cell culture media, saline) to the desired working concentration. Ensure the final concentration of the co-solvent is compatible with your experimental system.

Guide 4: Strategy 3 - Advanced Formulation Techniques

If high concentrations are required and the previous methods are insufficient or cause toxicity, more advanced formulation strategies can be employed. These typically involve creating a delivery system for the compound.

• Micellar Solubilization with Surfactants: Non-ionic surfactants like Tween® 80 or Cremophor® EL can be used. [4][14][16]Above their critical micelle concentration, these molecules form micelles that can encapsulate hydrophobic compounds like methyl ferulate in their core, allowing them to be dispersed in an aqueous solution. [16]* Inclusion Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form an "inclusion complex" with methyl ferulate, where the hydrophobic part of the drug sits inside the cavity, effectively shielding it from water. SBE-β-CD (Sulfobutylether-β-cyclodextrin) is a common, safe, and effective choice. [14] Example Advanced Formulations:

• DMSO/SBE-β-CD System: A stock solution can be prepared in DMSO and then diluted into an aqueous solution containing 20% SBE-β-CD. [14]* DMSO/Tween/PEG System: A widely cited formulation for in vivo use consists of a vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline. [4][14] These advanced methods often require specialized formulation expertise and should be carefully validated for stability and compatibility with the intended biological system.

References

• International Journal of Pharmaceutical Sciences. (2025, June 8). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. Available from: [Link]

• ResearchGate. (n.d.). (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. Available from: [Link]

• FooDB. (2010, April 8). Showing Compound Methyl ferulate (FDB001823). Available from: [Link]

• Auctores. (2023, April 26). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Available from: [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Available from: [Link]

• Journal of medical pharmaceutical and allied sciences. (2012, December 12). Techniques for solubility enhancement of poorly soluble drugs: an overview. Available from: [Link]

• Ottokemi. (n.d.). Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, 98%. Available from: [Link]

• PMC. (2020, July 23). Stabilization of ferulic acid in topical gel formulation via nanoencapsulation and pH optimization. Available from: [Link]

• Google Patents. (n.d.). WO2001007004A1 - Stabilization of ferulic acid in cosmetic compositions.

• Polish Journal of Food and Nutrition Sciences. (n.d.). INFLUENCE OF pH AND TEMPERATURE ON FERULIC ACID ESTERASE AND ACETIC ACID. Available from: [Link]

• MDPI. (2020, March 20). Glycerol as Alternative Co-Solvent for Water Extraction of Polyphenols from Carménère Pomace: Hot Pressurized Liquid Extraction and Computational Chemistry Calculations. Available from: [Link]

• SciSpace. (n.d.). Synthesis of methyl ferulate catalyzed by cationic exchange resin. Available from: [Link]

• MDPI. (2014, June 17). Ethyl Ferulate, a Component with Anti-Inflammatory Properties for Emulsion-Based Creams. Available from: [Link]

• MDPI. (2024, July 1). Ferulic Acid—A Brief Review of Its Extraction, Bioavailability and Biological Activity. Available from: [Link]

• ResearchGate. (n.d.). Synthesis methyl ferulate through ultrasonic irradiation. Available from: [Link]

• ACS Publications. (2023, September 9). Cellulose Functionalization with Methyl Ferulate in a Switchable Solvent System. Available from: [Link]

• ResearchGate. (n.d.). Effect of pH on ferulic acid esterase (FAE) activity and stability. Available from: [Link]

• ResearchGate. (n.d.). Co-Solvent Selection for Supercritical Fluid Extraction (SFE) of Phenolic Compounds from Labisia pumila. Available from: [Link]

• Chemspace. (2023, August 15). Buy Methyl ferulate | 22329-76-6. Available from: [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Available from: [Link]

• Unife. (2022, August 25). Effects of Microencapsulated Ferulic Acid or Its Prodrug Methyl Ferulate on Neuroinflammation Induced by Muramyl Dipeptide. Available from: [Link]

• ACS Publications. (2006, July 18). Antioxidant Mechanism Studies on Ferulic Acid: Identification of Oxidative Coupling Products from Methyl Ferulate and Linoleate. Available from: [Link]

• ACS Publications. (2021, January 15). Review on Extraction of Phenolic Compounds from Natural Sources Using Green Deep Eutectic Solvents. Available from: [Link]

• ResearchGate. (n.d.). Interactions of ferulic acid and ferulic acid methyl ester with endogenous proteins: Determination using the multi-methods. Available from: [Link]

• ResearchGate. (n.d.). (PDF) Studies on the solubility of phenolic compounds. Available from: [Link]

• MDPI. (2023, June 2). (E)-6-Hydroxy-2-oxo-2H-chromen-7-yl 3-(4-hydroxy-3-methoxyphenyl)acrylate. Available from: [Link]

• Journal of Food and Drug Analysis. (n.d.). Determination of free and total available ferulic acid in different types of Chinese Angelica by high performance liquid chromatography. Available from: [Link]

• PMC. (n.d.). A Validated High-performance Liquid Chromatograhy Method for Estimation of Ferulic Acid in Asafoetida and Polyherbal Preparation. Available from: [Link]

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• 4. FERULIC ACID METHYL ESTER | p38 MAPK | Autophagy | TargetMol [targetmol.com]
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• 11. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
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• 13. (E)-Ferulic acid methyl ester | IL Receptor | p38 MAPK | TargetMol [targetmol.com]
• 14. Ferulic acid methyl ester | analogue of ferulic acid | CAS# 2309-07-1 | InvivoChem [invivochem.com]
• 15. mdpi.com [mdpi.com]
• 16. jmpas.com [jmpas.com]

Technical Support Center: Synthesis of Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate

Welcome to the technical support center for the synthesis of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, also known as methyl ferulate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and address common challenges encountered during its synthesis. Our focus is on practical, field-proven insights to help you minimize byproduct formation and optimize your reaction outcomes.

Introduction

Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate is a valuable compound in various fields, including pharmaceuticals and flavor chemistry, owing to its antioxidant and anti-inflammatory properties.[1] Its synthesis, typically starting from vanillin or ferulic acid, can be achieved through several classic organic reactions. However, each route presents unique challenges and potential for byproduct formation. This guide will dissect these issues in a question-and-answer format, providing not just solutions, but also the underlying chemical principles to empower you to make informed decisions in your experimental design.

Troubleshooting Guides & FAQs

Section 1: Issues in Wittig and Horner-Wadsworth-Emmons (HWE) Reactions

The Wittig and Horner-Wadsworth-Emmons (HWE) reactions are powerful methods for olefination, converting the aldehyde group of vanillin into the desired acrylate moiety. The primary challenge in these reactions is controlling the stereoselectivity to favor the desired (E)-isomer and preventing side reactions related to the phenolic hydroxyl group and the basic conditions employed.

Question 1: My Wittig/HWE reaction is producing a significant amount of the undesired (Z)-isomer of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate. How can I improve the (E)-selectivity?

Answer: The formation of (Z)- and (E)-isomers is a common issue in olefination reactions. The stereochemical outcome is primarily dictated by the nature of the ylide (in the Wittig reaction) or the phosphonate carbanion (in the HWE reaction).

Root Cause Analysis:

• Wittig Reaction: The stereoselectivity of the Wittig reaction is highly dependent on the stability of the phosphorus ylide.[2]

  • Non-stabilized ylides (e.g., those with alkyl substituents) tend to react via a kinetically controlled pathway, leading predominantly to the (Z)-alkene.

  • Stabilized ylides , such as the one required for this synthesis (with a carbomethoxy group), react via a thermodynamically controlled pathway that favors the more stable (E)-alkene.[2]

• HWE Reaction: The HWE reaction, which utilizes a phosphonate-stabilized carbanion, generally exhibits high (E)-selectivity.[3][4] This is attributed to the steric hindrance in the transition state leading to the (Z)-isomer.

Troubleshooting & Optimization:

Strategy	Rationale
Use a Stabilized Wittig Reagent	For the Wittig reaction, ensure you are using a stabilized ylide, such as (carbomethoxymethylene)triphenylphosphorane. This is crucial for high (E)-selectivity.
Employ the Horner-Wadsworth-Emmons (HWE) Reaction	The HWE reaction is generally more reliable for producing (E)-alkenes from aldehydes and is often the preferred method for this transformation.[4]
Choice of Base and Solvent	In the Wittig reaction, salt-free conditions can favor (Z)-isomer formation. The presence of lithium salts can sometimes decrease (E)-selectivity.[5] For the HWE reaction, milder bases like potassium carbonate can be effective and may reduce side reactions.[6]

Question 2: I am observing byproducts that suggest the phenolic hydroxyl group of vanillin is reacting. What are these byproducts and how can I prevent their formation?

Answer: The phenolic hydroxyl group of vanillin is acidic and can be deprotonated by the strong bases often used in Wittig and HWE reactions. This can lead to unwanted side reactions.

Root Cause Analysis:

• O-Alkylation: If there are any alkylating agents present as impurities in your reagents (e.g., from the synthesis of the phosphonium salt), the phenoxide ion of vanillin can undergo O-alkylation.[7]

• Reaction with Reagents: The phenoxide may react with other components in the reaction mixture, leading to complex, often polymeric, byproducts.

Troubleshooting & Optimization:

Strategy	Rationale
Protection of the Phenolic Hydroxyl Group	While some HWE reactions can tolerate unprotected phenols, protecting the hydroxyl group as a methyl ether (to form veratraldehyde) or another suitable protecting group prior to the olefination reaction will prevent these side reactions.[8][9] The protecting group can be removed in a subsequent step.
Use of Milder Bases	For the HWE reaction, using weaker bases like potassium carbonate or triethylamine may be sufficient to deprotonate the phosphonate without significantly deprotonating the phenolic hydroxyl group.[6]
Careful Control of Reaction Conditions	Use purified reagents and maintain the reaction at the lowest effective temperature to minimize side reactions.

Question 3: My reaction has a low yield and I've isolated vanillyl alcohol and vanillic acid. What is causing this?

Answer: The formation of vanillyl alcohol and vanillic acid is indicative of the Cannizzaro reaction, a disproportionation reaction of non-enolizable aldehydes in the presence of a strong base.[10][11]

Root Cause Analysis:

Vanillin does not have any α-hydrogens and is therefore susceptible to the Cannizzaro reaction under strongly basic conditions.[12][13][14] One molecule of vanillin is reduced to vanillyl alcohol, and another is oxidized to vanillic acid.

Troubleshooting & Optimization:

Strategy	Rationale
Avoid Strong Bases	If possible, use weaker bases that are still capable of generating the ylide or phosphonate carbanion but are less likely to promote the Cannizzaro reaction.
Slow Addition of Base	Add the base slowly and at a low temperature to maintain a low instantaneous concentration of the base, which can disfavor the bimolecular Cannizzaro reaction.
Use Stoichiometric Amounts of Base	Use only a slight excess of base to ensure complete formation of the nucleophile without having a large excess that can drive the Cannizzaro reaction.

Experimental Workflow: Horner-Wadsworth-Emmons Synthesis of Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate

Caption: Workflow for HWE synthesis.

Section 2: Challenges in Knoevenagel Condensation

The Knoevenagel condensation offers a route to cinnamic acid derivatives by reacting an aldehyde with an active methylene compound.[15] For the synthesis of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, this would typically involve the reaction of vanillin with a compound like methyl acetate or malonic acid followed by esterification.

Question 4: I am attempting a Knoevenagel condensation of vanillin with methyl acetate, but the yield is very low. What could be the issue?

Answer: The Knoevenagel condensation requires an "active" methylene compound, meaning the hydrogens on the methylene group must be sufficiently acidic to be removed by a base.

Root Cause Analysis:

• Insufficiently Acidic Methylene Group: Methyl acetate is generally not considered an active methylene compound for the Knoevenagel condensation. The acidity of the α-protons is not high enough for deprotonation by the weak bases typically used in this reaction.

• Alternative Active Methylene Compounds: More suitable active methylene compounds include malonic acid, diethyl malonate, or methyl acetoacetate.[16]

Troubleshooting & Optimization:

Strategy	Rationale
Use Malonic Acid (Doebner Modification)	Reacting vanillin with malonic acid in the presence of a base like pyridine and a catalyst such as piperidine (the Doebner modification) will yield ferulic acid, which can then be esterified to the desired product.[17][18]
Use a Malonic Ester	Using diethyl malonate or a similar malonic ester will directly produce a dicarboxylate adduct, which can then be hydrolyzed and decarboxylated to give the desired product.

Question 5: My Knoevenagel reaction with vanillin and an active methylene compound is producing a higher molecular weight byproduct. What is this and how can I avoid it?

Answer: The formation of a higher molecular weight byproduct is likely due to a Michael addition reaction.

Root Cause Analysis:

The initial product of the Knoevenagel condensation is an α,β-unsaturated compound. This product can act as a Michael acceptor, and a second molecule of the deprotonated active methylene compound (the Michael donor) can add to it, leading to a bis-adduct.[19]

Troubleshooting & Optimization:

Strategy	Rationale
Control Stoichiometry	Use a slight excess of the aldehyde (vanillin) to ensure that the active methylene compound is consumed, minimizing its availability for the Michael addition.
Optimize Reaction Time	Monitor the reaction by TLC and stop it once the desired product is formed to prevent the subsequent Michael addition.
Choice of Catalyst	The choice of catalyst can influence the relative rates of the Knoevenagel condensation and the Michael addition. Experiment with different bases (e.g., piperidine, ammonium acetate) to find the optimal conditions.[20]

Reaction Pathway: Knoevenagel Condensation and Potential Michael Addition

Caption: Knoevenagel condensation and byproduct formation.

Section 3: Perkin Reaction Considerations

The Perkin reaction involves the condensation of an aromatic aldehyde with an acid anhydride in the presence of the sodium or potassium salt of the corresponding acid.[21] For this synthesis, vanillin would be reacted with acetic anhydride and sodium acetate to produce ferulic acid, which would then require esterification.[3][22][23]

Question 6: My Perkin reaction is resulting in a dark, tarry residue and a low yield of ferulic acid. What is causing this?

Answer: The formation of resinous byproducts is a common issue in the Perkin reaction, which is often conducted at high temperatures.

Root Cause Analysis:

• Self-Condensation of Vanillin: At elevated temperatures and in the presence of a base, vanillin can undergo self-condensation or polymerization reactions, leading to the formation of dark, insoluble materials.[24]

• Decomposition: The starting materials or the product may decompose at the high temperatures typically required for the Perkin reaction.

Troubleshooting & Optimization:

Strategy	Rationale
Careful Temperature Control	Maintain the reaction temperature at the lowest point necessary for the reaction to proceed at a reasonable rate. Avoid overheating.
Use Purified Reagents	Ensure that the vanillin and acetic anhydride are pure and free from impurities that could catalyze polymerization.
Optimize Reaction Time	Monitor the reaction and avoid unnecessarily long reaction times, which can increase the extent of side reactions.

References

• BenchChem. (2025).
• Pearl, I. A. (1946). The Cannizzaro reaction of Vanillin. Journal of the American Chemical Society, 68(6), 1100–1102.
• Wikipedia. (2024). Cannizzaro reaction.
• University of Babylon. (n.d.). Cannizzaro Reaction.
• Pearl, I. A. (1947). Reactions of vanillin and its derived compounds; the Cannizzaro reaction of vanillin. The Journal of Organic Chemistry, 12(1), 79–84.
• Kurt, G., & Göktürk, E. (2018). Perkin reaction of different vanillin derivatives with acetic anhydride and subsequent hydrogenation by hydrogen gas and palladium on charcoal 10% by weight catalyst.
• Wikipedia. (2024). Perkin reaction.
• Rabbani, G. (2018). A Concise Introduction of Perkin Reaction. Organic Chemistry: Current Research, 7(2).
• FooDB. (2010).
• University of Cambridge. (n.d.). Perkin Reaction.
• Su, Y., et al. (2021). Design, synthesis, and bioactivity of ferulic acid derivatives containing an β-amino alcohol. Molecules, 26(18), 5545.
• ResearchGate. (n.d.).
• Chemistry Stack Exchange. (2015).
• BYJU'S. (n.d.). Perkin Reaction Mechanism.
• SciSpace. (n.d.).
• BenchChem. (2025).
• Kemitek. (2022).
• Frontiers. (2020). Microwave-Assisted Knoevenagel-Doebner Reaction: An Efficient Method for Naturally Occurring Phenolic Acids Synthesis.
• Zangade, S., et al. (2011). Bioactive halogenosubstituted cinnamic acids: Synthesis by Knoevenagel condensation using conventional and microwave irradiation technique. Der Pharma Chemica, 3(5), 69-72.
• ResearchGate. (2022).
• CymitQuimica. (n.d.).
• Kemitek. (2022).
• BenchChem. (2025).
• ResearchGate. (2019).
• Raiford, L. C., & Fox, D. E. (1933). Condensation of Vanillin Substitution Products with Methylene Derivatives. Proceedings of the Iowa Academy of Science, 40(1), 111.
• Scribd. (n.d.).
• Organic Chemistry Portal. (n.d.). Wittig Reaction.
• Chem-Station. (2014). Horner-Wadsworth-Emmons (HWE) Reaction.
• Chegg. (2022). Solved The Horner-Wadsworth-Emmons (HWE) reaction Synthesis.
• University of Missouri-St. Louis. (n.d.). Synthesis of Fragrant Esters.
• Google Patents. (n.d.). CN113061084B - Novel method for preparing ferulic acid.
• Oriental Journal of Chemistry. (2020). Green Protocols for the One-Pot Synthesis of Vanillin Based Aminoalkyl and Amidoalkyl Naphthols and their Antibacterial Activity.
• Suci, P., et al. (2018). The Synthesis and Evaluation of Vanillin Derivatives as the Fruit fly Attractant. Oriental Journal of Chemistry, 34(4).
• Chemistry LibreTexts. (2020). 21.4: Experiment 65 Reactions.
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (2025). Necessary reporting of reaction yield for method evaluation: Considering Knoevenagel synthesis of ferulic acid.
• Suzhou Highfine Biotech. (2024). Alcoholic Hydroxyl Protection & Deprotection.
• PierpaLab. (2024).
• National Center for Biotechnology Information. (n.d.). (E)
• CORE. (2012).
• IRep. (n.d.).
• Google Patents. (n.d.).
• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism.
• BenchChem. (2025). Side reactions in the Wittig synthesis of alkanes.
• Organic Syntheses. (n.d.).

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• 24. chemistry.stackexchange.com [chemistry.stackexchange.com]

methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate stability under UV light and heat

Welcome to the Technical Support Center for Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (commonly known as Methyl Ferulate, or MF). As a hydroxycinnamic acid derivative, MF is highly valued in drug development and cosmetic formulations for its robust UV-filtering capabilities. However, its complex photophysics and thermal kinetics often lead to misinterpretations during stability testing.

This guide is designed by application scientists to help you troubleshoot unexpected data, differentiate between structural degradation and reversible isomerization, and establish highly controlled, self-validating experimental workflows.

Module 1: Photophysics & UV Stability Troubleshooting

Q1: My methyl ferulate solution shows a significant drop in UV absorbance at ~320 nm after prolonged light exposure. Is the compound degrading? A1: Not necessarily. Methyl ferulate is exceptionally photostable. What you are likely observing is photoisomerization, not photochemical degradation. Upon UV excitation, the native trans-(E) isomer undergoes a conformational twist around the allylic double bond, transitioning through an excited singlet state (S1) before relaxing into the cis-(Z) isomer[1]. Because the cis-isomer has a lower molar extinction coefficient at the original λmax​ , the overall absorbance drops, mimicking degradation.

Causality: MF acts as an ideal UV filter because it dissipates excess UV energy via an ultrafast ~3 ns intersystem crossing (ISC) to a triplet manifold, followed by a ~30 ns non-radiative decay back to the ground state[2]. This internal conversion releases the absorbed energy as harmless heat, actively preventing the cleavage of covalent bonds that would lead to true molecular degradation.

Photodeactivation and trans-cis isomerization pathway of methyl ferulate under UV irradiation.

Protocol 1: Self-Validating UV Stability & Photoisomerization Assay

Objective: Differentiate between reversible photoisomerization and irreversible photolysis.

• Preparation: Prepare a 50 µM solution of MF in anhydrous methanol. Causality: Methanol stabilizes the excited state and allows for clear UV-Vis readings without introducing the hydrolytic risks associated with aqueous buffers.

• Baseline & Controls: Aliquot the solution into two quartz cuvettes. Keep Cuvette A in the dark (Dark Control). Expose Cuvette B to a 350 nm UV light source (Test). Self-Validation Checkpoint: If Cuvette A (Dark Control) exhibits signal loss over time, your solvent is contaminated, or the system is experiencing ambient thermal/oxidative stress. This invalidates the UV test.

• Irradiation & Monitoring: Irradiate Cuvette B for 120 minutes. Record UV-Vis spectra every 15 minutes.

• Reversibility Check (NMR): Extract the solvent from Cuvette B and run a 1H-NMR in CD3OD. Look for the shift in the vinylic protons. Causality: True degradation will produce fragmented peaks (e.g., loss of the methoxy or acrylate groups). Isomerization will strictly show an (E)/(Z) photostationary state ratio, which typically stabilizes around 72:28 for ferulic acid esters[1].

Module 2: Thermal Kinetics & Heat-Induced Degradation

Q2: What is the maximum temperature threshold for processing methyl ferulate before thermal degradation occurs? A2: The absolute melting point ( Tm​ ) of pure crystalline methyl ferulate is 58 °C[3]. While the solid powder is stable at room temperature, applying heat above 55–60 °C in solution—especially in the presence of water or extreme pH—significantly accelerates the hydrolysis of the methyl ester bond, reverting the compound back to ferulic acid and methanol.

Q3: How does ultrasonic-assisted heating affect the synthesis and stability of MF? A3: Ultrasonic irradiation at 55 °C to 65 °C is frequently used to synthesize MF via Fischer esterification[3]. However, exceeding 65 °C causes localized cavitation hotspots that can thermally cleave the ester. It is critical to maintain the reaction strictly below 60 °C to maximize yield without inducing thermal degradation.

Diagnostic workflow for differentiating UV-induced isomerization from thermal degradation.

Protocol 2: Thermal Stress & Degradation Kinetics Assay

Objective: Quantify the thermal degradation rate of MF in formulation.

• Sample Spiking: Spike MF into your target solvent/buffer to a final concentration of 1 mM. Add 0.5 mM of an internal standard (e.g., methyl benzoate) that is thermally inert. Causality: The internal standard corrects for solvent evaporation during heating, which would otherwise falsely inflate the apparent concentration of MF during long incubations.

• Thermal Incubation: Incubate aliquots in sealed, light-protected vials (to prevent confounding photoisomerization) at 40 °C, 55 °C, and 70 °C. Self-Validation Checkpoint: The 40 °C sample serves as the baseline kinetic control. If degradation occurs rapidly at 40 °C, the issue is likely enzymatic (e.g., feruloyl esterase contamination from biological matrices) or extreme pH, not purely thermal stress.

• LC-MS Analysis: Quench the reaction at specific time points by plunging vials into an ice bath. Analyze via LC-MS. Causality: Monitor the parent ion (m/z ~208 for MF) and the primary degradation product (m/z ~194 for ferulic acid). A stoichiometric conversion confirms ester hydrolysis.

Module 3: Quantitative Stability Metrics

To assist in formulation planning and troubleshooting, refer to the established stability parameters for methyl ferulate summarized below:

Parameter	Value	Condition / Context	Reference
Melting Point ( Tm​ )	58 °C	Solid state phase transition.	[3]
UV Absorption Max ( λmax​ )	~320 nm	Solvated in Methanol/Water.	[2]
S1 to Triplet ISC Time	~3 ns	Ultrafast energy dissipation pathway.	[2]
Triplet to S0 Decay Time	~30 ns	Non-radiative thermal relaxation.	[2]
Photostationary State (E:Z)	~ 72:28	After 120 min at 350 nm irradiation.	[1]

References

• The Temperature Effect on Ultrasonic-assisted of Synthesis Methyl Ferulate and Its Antiplatelet Assay Source: ResearchGate URL
• A Thorough Study on the Photoisomerization of Ferulic Acid Derivatives Source: ResearchGate URL
• Source: ACS Publications (The Journal of Physical Chemistry A)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Validation of Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate Using LC-MS/MS

In the landscape of pharmaceutical research and development, the absolute purity of a compound is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. For a compound like methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, also known as methyl ferulate, this scrutiny is paramount. As a derivative of ferulic acid, it holds significant promise for its antioxidant and anti-inflammatory properties and is explored as a prodrug to enhance bioavailability[1][2]. Ensuring the validated purity of this molecule is a critical step, safeguarding against the potentially confounding or toxic effects of impurities.

This guide provides an in-depth, experience-driven comparison of analytical methodologies for purity validation, establishing Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) as the gold standard. We will dissect the causality behind experimental choices, present a self-validating protocol, and objectively compare its performance against alternative techniques, supported by clear data representation.

The Analytical Imperative: Why LC-MS/MS is the Definitive Choice

While several techniques can assess chemical purity, they are not created equal. The choice of methodology must be fit-for-purpose, aligning with the stringent requirements of regulatory bodies and the fundamental need for comprehensive characterization[3][4][5]. LC-MS/MS has emerged as the preeminent tool for small-molecule analysis due to its unparalleled synergy of separation power and detection specificity[6][7].

The process begins with Liquid Chromatography (LC) , which separates the primary compound, methyl ferulate, from any co-present impurities. This separation is based on the differential partitioning of molecules between a stationary phase (the column) and a mobile phase (the solvent). The true power, however, is realized when the LC is coupled to a Tandem Mass Spectrometer (MS/MS) . The MS/MS system provides three critical dimensions of information:

• Molecular Mass Confirmation: It ionizes the eluted molecules and measures their mass-to-charge ratio (m/z), confirming the identity of the main peak as methyl ferulate and providing the exact molecular weight of any impurities.

• Unmatched Sensitivity: It can detect impurities at trace levels far below the limits of other techniques like UV detection, which is crucial as even minute impurities can have significant biological activity[6][8][9].

• Structural Elucidation: The tandem nature (MS/MS) allows for the selection of a specific ion (a "parent" or "precursor" ion), its fragmentation through collision-induced dissociation (CID), and the analysis of the resulting "product" ions. This fragmentation pattern acts as a structural fingerprint, enabling the confident identification of unknown impurities[6].

This combination of separation, mass confirmation, sensitivity, and structural insight makes LC-MS/MS an inherently self-validating system, providing a level of analytical certainty that other methods cannot match.

A Validated Experimental Protocol for Purity Analysis

The following protocol is designed not just to be followed, but to be understood. Each parameter is selected to ensure robustness, reproducibility, and the highest degree of accuracy, in line with International Council for Harmonisation (ICH) guidelines[3][4][10].

Step 1: Reagent and Sample Preparation

The foundation of any high-sensitivity analysis is the quality of its components. The use of LC-MS grade solvents is non-negotiable to prevent the introduction of extraneous peaks and to ensure a low-noise baseline[11].

• Solvents:

  • Mobile Phase A: LC-MS Grade Water with 0.1% Formic Acid.

  • Mobile Phase B: LC-MS Grade Acetonitrile with 0.1% Formic Acid.

  • Causality: Formic acid serves a dual purpose: it acidifies the mobile phase to ensure sharp, symmetrical peak shapes for acidic phenols like methyl ferulate and provides a source of protons (H+) to facilitate efficient positive-mode electrospray ionization (ESI).

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the methyl ferulate sample in Acetonitrile.

  • Vortex thoroughly to ensure complete dissolution.

  • Dilute this stock solution to a final working concentration of 10 µg/mL using a 50:50 mixture of Mobile Phase A and B.

  • Causality: Diluting in the initial mobile phase composition prevents peak distortion and injection-related issues[11]. The 10 µg/mL concentration is typically sufficient to provide a strong signal for the main compound while allowing for the detection of impurities at the 0.1% level or lower.

Step 2: Liquid Chromatography (LC) Parameters

The goal of the LC method is to achieve baseline separation between the main compound and all potential impurities. A reverse-phase C18 column is the workhorse for small molecules of intermediate polarity like methyl ferulate[12][13].

• Column: Ascentis® Express C18, 2.7 µm, 2.1 x 100 mm (or equivalent Fused-Core® column).

  • Causality: Fused-Core® particle technology provides higher separation efficiency at lower backpressures compared to traditional fully porous particles, enabling faster analysis without sacrificing resolution.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

  • Causality: Elevated temperature reduces mobile phase viscosity (lowering backpressure) and can improve peak shape and reproducibility of retention times.

• Injection Volume: 5 µL.

• LC Gradient:

  Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN + 0.1% FA)
  0.0	95	5
  1.0	95	5
  8.0	5	95
  10.0	5	95
  10.1	95	5

  | 12.0 | 95 | 5 |

  • Causality: A gradient elution, which changes the mobile phase composition over time, is essential for analyzing samples with components of varying polarities. This gradient starts with a high aqueous content to retain polar impurities, then gradually increases the organic content to elute the main compound and any more non-polar impurities.[12]

Step 3: Tandem Mass Spectrometry (MS/MS) Parameters

Here, we transition from separation to detection and identification. The parameters are optimized for methyl ferulate (Molecular Weight: 208.21 g/mol )[2][14].

• Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Causality: The phenolic and ester structure of methyl ferulate is readily protonated in the presence of formic acid, making positive mode ESI highly efficient.

• Scan Type: Full Scan (for impurity discovery) and Multiple Reaction Monitoring (MRM) (for quantification).

• Full Scan Range: m/z 100-500.

  • Causality: This range is wide enough to capture the parent compound and most likely impurities or degradation products.

• MRM Transitions for Methyl Ferulate:

  • Precursor Ion (Q1): m/z 209.1 ([M+H]+).

  • Product Ions (Q3): m/z 177.1 (loss of methanol, -CH3OH), m/z 149.1 (further loss of carbon monoxide, -CO).

  • Causality: MRM provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition. This filters out background noise, allowing for precise quantification even for peaks that are not fully resolved chromatographically[6]. The choice of product ions is based on predictable fragmentation pathways of the molecule's structure.

LC-MS/MS workflow for purity validation.

Interpreting the Data: From Peaks to Purity

The output from the LC-MS/MS is a chromatogram showing signal intensity versus retention time.

• Purity Calculation: The purity is typically reported as a percentage of the main peak's area relative to the total area of all detected peaks. Purity (%) = (Area of Main Peak / Sum of All Peak Areas) * 100

• Impurity Identification: Any secondary peaks are potential impurities.

  • Examine the Mass: The full scan data will reveal the [M+H]+ of the impurity.

  • Analyze the Fragmentation: By performing a product ion scan on the impurity's mass, its fragmentation pattern can be obtained. This pattern provides clues to its structure. For example, an impurity at m/z 195.1 could correspond to unreacted ferulic acid ([M+H]+). Its fragmentation would differ from methyl ferulate, confirming its identity.

Predicted fragmentation of Methyl Ferulate.

Objective Comparison with Alternative Methodologies

To fully appreciate the superiority of LC-MS/MS, it must be compared objectively with other common techniques for purity analysis.

Feature	LC-MS/MS	HPLC-UV	Quantitative NMR (qNMR)	GC-MS
Principle	Chromatographic separation followed by mass-based detection and fragmentation.	Chromatographic separation followed by UV/Vis light absorbance detection.	Nuclear spin resonance in a magnetic field; signal integral is proportional to molar quantity.	Gas-phase chromatographic separation followed by mass-based detection.
Sensitivity	Very High (ppb-ppt)[6][15]	Moderate (ppm-ppb)	Low (µg-mg range)[16][17]	High (ppb-ppt)
Selectivity	Very High (can distinguish isobars via fragmentation)[6].	Moderate (risk of co-elution)[9][18].	Moderate (risk of signal overlap in complex mixtures)[17].	Very High
Identification	Definitive (provides molecular weight and structural fragments)[8].	Non-definitive (retention time only).	Definitive (provides full molecular structure).	Definitive (provides fragmentation pattern).
Quantification	Excellent (relative or absolute with standards).	Excellent (but only for UV-active compounds)[8][19].	Excellent (primary ratio method, can quantify without specific standards)[20][21].	Excellent (for volatile compounds).
Suitability for Methyl Ferulate	Ideal. High sensitivity, selectivity, and identification capabilities perfectly match the requirements.	Sub-optimal. Cannot identify unknown impurities and may miss non-UV active ones. Purity values can be misleading[19].	Complementary. Good for confirming structure and for absolute quantification of the main component, but lacks the sensitivity for trace impurity profiling[17].	Poor. The compound has low volatility and is thermally labile, requiring derivatization, which adds complexity and potential for artifacts[22].

The Shortcomings of Alternatives in Detail:

• HPLC-UV: The most common alternative, HPLC-UV, is fundamentally blind to the identity of what it detects. It assumes that the response factor of an impurity is the same as the main compound, which is rarely true, leading to inaccurate purity calculations[19]. Furthermore, an impurity that co-elutes with the main peak or lacks a UV chromophore will be completely invisible[9].

• Quantitative NMR (qNMR): While powerful for providing structural confirmation and being a primary quantitative method (meaning it can determine purity without a reference standard of the impurity itself), qNMR suffers from a significant lack of sensitivity compared to MS[16][17]. It is an excellent tool for assaying the main component but is not suitable for detecting and identifying the trace-level impurities that are often of greatest concern.

• GC-MS: This technique is the gold standard for volatile compounds, such as residual solvents from a synthesis[23][24]. However, methyl ferulate has a high boiling point and is not sufficiently volatile for direct GC analysis. It would require chemical derivatization to increase its volatility, a process that is time-consuming and can introduce its own set of impurities.

Conclusion

For researchers, scientists, and drug development professionals, the validation of a compound's purity is a non-negotiable prerequisite for advancing a project. While techniques like HPLC-UV and qNMR have their place in the analytical toolkit, they do not provide the comprehensive and definitive profile required for modern research standards.

LC-MS/MS stands alone in its ability to simultaneously separate, identify, and quantify both the target compound and its trace-level impurities with exceptional sensitivity and specificity. The methodology provides a multi-dimensional, self-validating dataset that ensures the identity, quality, and purity of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate. Adopting this gold-standard approach is a fundamental investment in the integrity and success of your scientific endeavors.

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A Comparative Guide to Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate and Other Cinnamic Acid Derivatives for Researchers and Drug Development Professionals

In the landscape of natural product chemistry and drug discovery, cinnamic acid and its derivatives represent a class of compounds with significant therapeutic potential. This guide provides an in-depth, objective comparison of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate, commonly known as methyl ferulate, with other notable cinnamic acid derivatives. By synthesizing experimental data and mechanistic insights, this document serves as a technical resource for researchers, scientists, and professionals engaged in drug development.

Introduction: The Versatility of the Cinnamic Acid Scaffold

Cinnamic acid, an aromatic carboxylic acid, and its derivatives are ubiquitously found in the plant kingdom, where they play vital roles in biosynthesis and defense mechanisms.[1][2][3] The core structure, a phenyl ring attached to a propenoic acid moiety, provides a versatile scaffold for chemical modifications, leading to a wide array of compounds with diverse biological activities.[3][4] These activities, including antioxidant, anti-inflammatory, anticancer, and antidiabetic properties, have positioned cinnamic acid derivatives as promising candidates for therapeutic development.[1][5][6] This guide will focus on a comparative analysis of methyl ferulate against its parent compound, ferulic acid, and other key derivatives like caffeic acid and sinapinic acid, to elucidate the structure-activity relationships that govern their performance.

Physicochemical Properties: A Comparative Overview

The biological activity and pharmacokinetic profile of a compound are intrinsically linked to its physicochemical properties. The esterification of the carboxylic acid group in ferulic acid to form methyl ferulate, for instance, significantly alters its polarity and, consequently, its membrane permeability.[7][8]

Property	Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (Methyl Ferulate)	Ferulic Acid	Caffeic Acid	Sinapinic Acid
Molecular Formula	C₁₁H₁₂O₄	C₁₀H₁₀O₄	C₉H₈O₄	C₁₁H₁₂O₅
Molecular Weight	208.21 g/mol [9]	194.18 g/mol	180.16 g/mol	224.21 g/mol
Melting Point	62-65 °C[9][10]	174 °C	223-225 °C (decomposes)	202-205 °C
Solubility	Slightly soluble in water; soluble in organic solvents like ethanol and methanol.[10][11]	Sparingly soluble in water; soluble in ethanol, ethyl acetate.	Slightly soluble in cold water; more soluble in hot water and polar organic solvents.	Soluble in hot water, ethanol, and ethyl acetate.
Appearance	Solid.[10]	White to off-white crystalline powder.	Yellowish crystalline solid.	White to light yellow crystalline powder.

This table summarizes key physicochemical data for selected cinnamic acid derivatives, highlighting the differences that influence their handling and biological interactions.

Comparative Biological Efficacy: An Evidence-Based Analysis

The therapeutic potential of cinnamic acid derivatives is multifaceted. This section provides a comparative analysis of their performance in key biological assays, supported by experimental data.

Antioxidant Activity

The antioxidant properties of cinnamic acid derivatives are primarily attributed to their ability to scavenge free radicals.[11][12] This activity is heavily influenced by the nature and position of substituents on the aromatic ring.

A study comparing the antioxidant activity of ferulic acid and its methyl ester found that while both exhibit radical scavenging properties, their efficacy can vary depending on the assay.[13] In one study, methyl ferulate demonstrated the strongest antioxidant activity in a particular assay, while ferulic acid was more effective at scavenging DPPH radicals.[13] Another study indicated that ferulic acid had stronger antioxidant activity in ABTS and FRAP assays compared to its methyl and ethyl esters.[14][15] The antioxidant mechanism of methyl ferulate involves trapping a radical at the phenolic group, which then reacts with a peroxyl radical to terminate the radical chain reaction.[16]

Compound	Assay	IC₅₀ / Activity	Reference
Methyl Ferulate	DPPH Radical Scavenging	Less active than Ferulic Acid	[13]
Ferulic Acid	DPPH Radical Scavenging	Most active among tested ferulates	[13]
Methyl Ferulate	ABTS Radical Cation Scavenging	Lower activity than Ferulic Acid	[14][15]
Ferulic Acid	ABTS Radical Cation Scavenging	Strongest activity among tested ferulates	[14][15]
Methyl Ferulate	FRAP Assay	Lower activity than Ferulic Acid	[14][15]
Ferulic Acid	FRAP Assay	Higher activity than methyl and ethyl ferulate	[14][15]

This table presents a summary of the comparative antioxidant activities of methyl ferulate and ferulic acid from various studies.

Anti-inflammatory Activity

Cinnamic acid derivatives exert their anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.[5][17] Methyl ferulate has been shown to be a potent anti-inflammatory agent.[18][19]

In a study using lipopolysaccharide (LPS)-activated macrophages, methyl ferulate strongly inhibited the release of pro-inflammatory cytokines such as IL-6, TNF-α, and IFN-γ, without affecting the anti-inflammatory cytokine IL-10.[18][19] It also suppressed the expression of cyclooxygenase-2 (COX-2) and the generation of nitric oxide (NO).[7][18][19] Mechanistically, methyl ferulate was found to reduce the phosphorylation of p38 and c-Jun NH2-terminal kinase (JNK), suggesting its role as an inhibitor of the mitogen-activated protein kinase (MAPK) pathway.[7][18][19] Both ferulic acid and methyl ferulate have been shown to inhibit the activation of the nuclear factor kappa B (NF-κB) signaling pathway, a central regulator of inflammation.[5][20]

Compound	Model	Key Findings	Reference
Methyl Ferulate	LPS-activated macrophages	Inhibited IL-6, TNF-α, IFN-γ; Suppressed COX-2 and NO; Reduced p38 and JNK phosphorylation.	[7][18][19]
Ferulic Acid	Various inflammatory models	Inhibits NF-κB activation, reducing pro-inflammatory cytokine production.	[5][20]
Methyl Ferulate	Human HMC3 microglial cells	Inhibited NO, TNF-α, and IL-1β production; Inhibited LPS-induced NF-κB activation.	[20]

This table summarizes the anti-inflammatory effects of methyl ferulate and ferulic acid, highlighting their mechanisms of action.

Anticancer Activity

The anticancer properties of cinnamic acid derivatives are attributed to their ability to induce apoptosis, inhibit cell proliferation, and prevent metastasis.[5][17][21] Ferulic acid, for instance, has been shown to inhibit the proliferation of various cancer cell lines and can arrest the cell cycle.[6][21]

While direct comparative studies on the anticancer activity of methyl ferulate versus other derivatives are less common in the provided search results, the general mechanisms of cinnamic acid derivatives involve the modulation of critical signaling pathways such as PI3K/Akt and the induction of apoptosis through caspase activation.[17][21][22] The structural modifications, such as esterification in methyl ferulate, can influence cellular uptake and interaction with molecular targets, potentially leading to differential anticancer efficacy.[23]

Signaling Pathways and Mechanisms of Action

The biological activities of methyl ferulate and other cinnamic acid derivatives are underpinned by their interaction with specific cellular signaling pathways. Understanding these mechanisms is crucial for targeted drug development.

Anti-inflammatory Signaling

Experimental Protocols

To ensure the reproducibility and validation of the findings discussed, this section details the methodologies for key experiments.

DPPH Radical Scavenging Assay

This assay is a standard procedure to determine the antioxidant capacity of a compound.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Sample Preparation: Dissolve the test compounds (methyl ferulate, ferulic acid, etc.) in methanol to prepare a series of concentrations.

• Reaction: In a 96-well plate, add 100 µL of each sample concentration to 100 µL of the DPPH solution. A control well should contain 100 µL of methanol instead of the sample.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined.

Anti-inflammatory Assay in Macrophages

This protocol outlines the procedure to assess the anti-inflammatory effects of cinnamic acid derivatives on cultured macrophages.

Protocol:

• Cell Culture: Culture macrophage cells (e.g., RAW 264.7 or primary bone marrow-derived macrophages) in appropriate media until they reach 80% confluency.

• Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulation: Induce an inflammatory response by adding lipopolysaccharide (LPS; 1 µg/mL) to the media.

• Incubation: Incubate the cells for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant for analysis.

• Analysis:

  • Cytokine Measurement: Quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6) in the supernatant using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Nitric Oxide (NO) Measurement: Determine the concentration of nitrite (a stable product of NO) in the supernatant using the Griess reagent.

Conclusion

This comparative guide underscores the therapeutic potential of methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate and other cinnamic acid derivatives. The esterification of ferulic acid to methyl ferulate alters its physicochemical properties, which in turn influences its biological activity. While both compounds exhibit potent antioxidant and anti-inflammatory effects, the subtle differences in their efficacy across various assays highlight the importance of careful structure-activity relationship studies. The mechanistic insights into their modulation of key signaling pathways, such as NF-κB and MAPK, provide a solid foundation for their further development as therapeutic agents. The provided experimental protocols offer a framework for researchers to conduct their own comparative analyses and contribute to the growing body of knowledge on these promising natural compounds.

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Structural and Functional Comparison Guide: Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate vs. Caffeic Acid Esters

As drug development and formulation sciences increasingly pivot toward naturally derived phenolic compounds, understanding the precise structure-activity relationships (SAR) of hydroxycinnamic acid derivatives is paramount. This guide provides an objective, in-depth technical comparison between methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (commonly known as Methyl Ferulate, MFA ) and Caffeic Acid Esters (such as Methyl Caffeate [MCA] and Caffeic Acid Phenethyl Ester [CAPE] ).

By dissecting their structural moieties, antioxidant mechanisms, and biological efficacies, this guide equips researchers with the mechanistic insights required for rational compound selection in cosmeceutical, pharmaceutical, and food preservation applications.

Structural Dissection: Guaiacyl vs. Catechol Moieties

The fundamental divergence in the physicochemical and biological behavior of these compounds stems from the substitution pattern on their aromatic rings. Both classes share an acrylate ester backbone, which enhances lipophilicity and cellular permeability compared to their parent free acids[1]. However, their ring substitutions dictate their reactivity:

• Methyl Ferulate (MFA): Features a guaiacyl moiety —a hydroxyl group (-OH) at the 4-position and a methoxy group (-OCH₃) at the 3-position. The bulky, electron-donating methoxy group provides steric hindrance and stabilizes the phenoxy radical formed during oxidation, but it fundamentally prevents the formation of quinone structures[2].

• Caffeic Acid Esters (MCA, CAPE): Feature a catechol moiety —hydroxyl groups at both the 3- and 4-positions. This adjacent dihydroxy arrangement is highly reactive. It allows for the rapid donation of two hydrogen atoms to reactive oxygen species (ROS) and enables bidentate coordination with transition metals[3][4].

Performance Comparison & Mechanistic Causality

Radical Scavenging Pathways

The antioxidant superiority of caffeic acid esters in direct radical scavenging assays (e.g., DPPH, ABTS) is well-documented[4][5]. The causality lies in the termination pathways. MCA traps two radicals sequentially: the initial hydrogen donation forms a semiquinone radical, followed by a second donation yielding a highly stable o-quinone[3].

Conversely, MFA can only donate a single hydrogen atom. The resulting phenoxy radical cannot form a quinone due to the 3-methoxy group. Instead, MFA relies on a slower, complex oxidative coupling mechanism, often forming adducts with lipid peroxyl radicals (e.g., ethyl linoleate peroxides) to terminate the radical chain reaction[2].

Metal Chelation Capacity

Fenton-reaction-induced oxidative stress relies on free iron (Fe²⁺/Fe³⁺). Caffeic acid esters (MCA, CAPE) exhibit potent iron-chelating abilities because their adjacent 3,4-hydroxyl groups form a stable coordinate complex with metal ions[4]. MFA, lacking the catechol arrangement, exhibits negligible (<5%) metal-chelating activity[4].

Anti-inflammatory and Target Binding

While both compound classes exhibit anti-inflammatory properties, their primary targets differ. CAPE is a highly specific, potent inhibitor of the NF-κB transcription factor, making it a benchmark compound in oncology and immunology research[5]. MFA also demonstrates anti-inflammatory efficacy—such as counteracting Muramyl Dipeptide (MDP)-evoked TNF-α release in neural cell models—but typically requires higher effective concentrations and acts via broader ROS-mediated signaling pathways rather than direct NF-κB blockade[1].

Mechanistic divergence of ROS scavenging between catechol and guaiacyl moieties.

Quantitative Data Synthesis

The following table synthesizes experimental data comparing the physicochemical and biological performance of MFA, MCA, and CAPE based on standardized assays.

Parameter	Methyl Ferulate (MFA)	Methyl Caffeate (MCA)	Caffeic Acid Phenethyl Ester (CAPE)
Aromatic Substitution	3-Methoxy, 4-Hydroxy	3,4-Dihydroxy	3,4-Dihydroxy
Direct ROS Scavenging (DPPH)	Moderate (Slower kinetics)	High (Rapid kinetics)	Very High
Primary Oxidation Product	Radical Coupling Adducts	o-Quinone	o-Quinone
Iron (Fe²⁺) Chelation	Negligible (<5%)	High (Bidentate complex)	High (Bidentate complex)
Primary Biological Role	Lipid peroxidation inhibitor	Broad-spectrum antioxidant	Potent NF-κB inhibitor
Lipophilicity (vs Free Acid)	Increased	Increased	Highly Increased

Experimental Protocols: Self-Validating Systems

To objectively evaluate the performance differences between these esters, researchers must utilize orthogonal assays. Relying solely on DPPH will artificially disadvantage MFA, as it does not account for MFA's oxidative coupling mechanism in lipid-rich environments[2].

Protocol 1: DPPH Radical Scavenging Kinetics (Direct H-Donation)

Causality: This assay isolates the direct hydrogen-donating ability of the phenolic hydroxyl groups without the interference of lipid substrates.

• Preparation: Prepare 0.06 mM of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in HPLC-grade methanol[1].

• Sample Addition: Add equimolar concentrations (e.g., 10–100 µM) of MFA, MCA, and CAPE to the DPPH solution in a 96-well microplate.

• Kinetic Measurement: Measure absorbance at 515 nm continuously for 60 minutes using a spectrophotometer.

• Validation: Use Trolox as a positive control and pure methanol as a blank. MCA and CAPE will show a rapid, steep drop in absorbance within the first 5 minutes, whereas MFA will exhibit a shallower, prolonged decay curve.

Protocol 2: Lipid Peroxidation Inhibition (Ethyl Linoleate Model)

Causality: This assay mimics physiological lipid environments, allowing MFA to demonstrate its radical coupling efficacy.

• System Setup: Prepare a reaction mixture containing 50 mM freshly purified ethyl linoleate (oxidation substrate) and 15 mM AMVN (azo radical initiator) in acetonitrile[3].

• Compound Introduction: Introduce 0.25 mM of the test ester (MFA or MCA) into the system. Incubate at 40 °C[2].

• Time-Course Sampling: Extract 100 µL aliquots at 0, 1, 2, 3, and 4 hours. Dilute with acetonitrile to quench the reaction.

• HPLC-MS Analysis: Analyze the aliquots via HPLC-UV (set at 320 nm) coupled with Mass Spectrometry.

• Validation: For MCA, monitor the transient appearance of the o-quinone peak. For MFA, monitor the emergence of high-molecular-weight peaks corresponding to tricyclic coupling products between methyl ferulate and ethyl linoleate peroxide[2][3].

Orthogonal experimental workflow for validating antioxidant and biological efficacy.

Conclusion & Application Guide

The choice between methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (MFA) and caffeic acid esters (MCA, CAPE) must be dictated by the specific therapeutic or formulation goal:

• Choose Caffeic Acid Esters (MCA/CAPE) when the primary objective is rapid, direct ROS scavenging, metal chelation, or targeted anti-inflammatory action (specifically NF-κB inhibition).

• Choose Methyl Ferulate (MFA) when formulating lipid-rich emulsions or lipophilic prodrugs where prolonged oxidative stability is required. Its inability to form reactive o-quinones can be advantageous in preventing secondary pro-oxidant effects or unwanted color changes (browning) in cosmetic and food formulations.

References

• Antioxidation Mechanism Studies of Caffeic Acid: Identification of Antioxidation Products of Methyl Caffeate from Lipid Oxidation Journal of Agricultural and Food Chemistry - ACS Publications[Link]

• Antioxidant Properties and Efficacies of Synthesized Alkyl Caffeates, Ferulates, and Coumarates Journal of Agricultural and Food Chemistry - ACS Publications[Link]

• Effects of Microencapsulated Ferulic Acid or Its Prodrug Methyl Ferulate on Neuroinflammation Induced by Muramyl Dipeptide MDPI[Link]

• Antioxidant Properties of Hydroxycinnamic Acids: A Review of Structure-Activity Relationships CORE[Link]

• Antioxidant Mechanism Studies on Ferulic Acid: Identification of Oxidative Coupling Products from Methyl Ferulate and Linoleate Journal of Agricultural and Food Chemistry - ACS Publications[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. files01.core.ac.uk [files01.core.ac.uk]

Safety & Regulatory Compliance

Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate: Operational Handling and Proper Disposal Procedures

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As a lipophilic derivative of ferulic acid, methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (commonly known as methyl ferulate) is widely utilized in drug development and biochemical research due to its enhanced ability to cross cellular membranes [1.7]. However, this same pharmacokinetic advantage necessitates stringent operational controls within the laboratory environment.

This guide provides researchers and safety officers with a self-validating, step-by-step framework for the safe handling, spill containment, and terminal disposal of methyl ferulate, ensuring both scientific integrity and regulatory compliance.

Chemical Identity & Hazard Profiling

Before handling this compound, personnel must understand its physical properties and toxicological profile. Methyl ferulate presents specific localized hazards, primarily acting as an irritant to mucous membranes and the respiratory tract.

Quantitative Data & Safety Implications

Property	Value	Operational & Safety Implication
CAS Number	2309-07-1	Required identifier for hazardous waste manifesting and regulatory logging.
Molecular Weight	208.21 g/mol	Utilized for calculating molarity in organic solvent stock solutions[1].
Solubility	DMF (~20 mg/mL), DMSO (~10 mg/mL), Ethanol (~20 mg/mL)[2]	Aqueous disposal is strictly prohibited; requires segregation into non-halogenated organic waste streams.
Aqueous Solubility	Slightly soluble[3]	Aqueous spill cleanup is ineffective; organic solvents (e.g., alcohol) must be used for surface decontamination[1].
Toxicity (LD50)	1,189 mg/kg (Intraperitoneal, mouse)	Moderate systemic toxicity; necessitates strict exposure controls and PPE.
GHS Hazards	H315, H319, H335	Causes skin/eye irritation; high risk of respiratory distress upon dust inhalation.

Operational Safety & Handling Protocols

To mitigate the risks of dermal absorption and respiratory irritation, all handling of methyl ferulate must follow a strict, causality-driven methodology.

Protocol 1: Safe Weighing and Solution Preparation

• Environmental Control : Conduct all open-container handling within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood.

  • Causality: Methyl ferulate carries an H335 hazard statement (May cause respiratory irritation). Engineering controls are required to prevent the aerosolization of fine powders into the operator's breathing zone[1].

• PPE Verification : Don standard laboratory attire, including a fastened lab coat, safety goggles (EN166/OSHA standard)[4], and nitrile gloves.

  • Causality: Because methyl ferulate is highly lipophilic and readily crosses cell membranes[2], standard dermal protection is critical to prevent systemic absorption.

• Weighing : Use an anti-static weighing boat and a calibrated microbalance.

  • Causality: Powders can carry static charges, leading to spontaneous aerosolization and contamination of the balance area.

• Dissolution Strategy : Dissolve the pre-weighed solid directly in the primary organic solvent (e.g., DMSO or Ethanol) before transferring to secondary aqueous buffers.

  • Causality: The compound is only slightly soluble in water[3]. Direct aqueous addition will cause immediate precipitation, leading to heterogeneous dosing and ruined assays.

Fig 1: Operational workflow from handling to terminal incineration for methyl ferulate.

Spill Response & Decontamination

In the event of a spill, standard aqueous cleanup protocols will fail due to the compound's physical properties. The response must be tailored to the physical state of the spilled material.

Protocol 2: Spill Containment and Decontamination

• Immediate Assessment : Determine if the spill is a dry powder or a solvent-based solution. Evacuate personnel from the immediate area if ventilation is compromised[1].

• Solid Spill Containment : Do not dry-sweep.

  • Causality: Dry sweeping generates airborne particulates, exacerbating inhalation risks (H335). Instead, cover the powder with a damp absorbent pad to bind the dust, then carefully scoop it into a hazardous waste container[5].

• Liquid Spill Containment : Surround the spill with a finely-powdered liquid-binding material (e.g., diatomaceous earth, sand, or universal chemical binders)[1].

  • Causality: These materials prevent the lipophilic solution from spreading and penetrating porous laboratory surfaces or reaching municipal drains.

• Surface Decontamination : Scrub the affected area with an ethanol-soaked wipe[1].

  • Causality: Because methyl ferulate is poorly soluble in water[3], aqueous cleaning will only smear the compound. Ethanol ensures complete solubilization and removal.

• Validation & Waste Transfer : Deposit all cleanup materials into a sealed, labeled solid waste container. Verify decontamination by ensuring no powdery residue or solvent odor remains on the surface.

Fig 2: Decision matrix and decontamination protocol for methyl ferulate laboratory spills.

Comprehensive Waste Disposal Procedures

Methyl ferulate must not be disposed of with household garbage or allowed to reach the sewage system. It must be processed through institutional hazardous waste channels[1].

Protocol 3: Terminal Disposal Execution

• Solid Waste Segregation : Collect all contaminated consumables (weighing boats, pipette tips, gloves, and empty packaging) in a designated, chemically compatible solid waste bin lined with a chemical waste bag.

• Liquid Waste Streaming : Consolidate all methyl ferulate solutions (DMSO/Ethanol mixtures) into a clearly labeled "Non-Halogenated Organic Waste" carboy.

  • Causality: Introducing this compound into the municipal sewage system violates environmental regulations, as its ecological impact on wastewater treatment plants is not fully assessed[5].

• Secondary Containment : Ensure all liquid waste carboys are stored in secondary containment trays to prevent catastrophic laboratory spills during storage.

• Manifesting and Pickup : Label the waste manifest explicitly with "Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate (CAS 2309-07-1)" and its solvent matrix. Schedule pickup with a licensed hazardous waste vendor for high-temperature chemical incineration[1].

References

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Methyl 4-hydroxy-3-methoxycinnamate, 99% 10 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.de]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.ie [fishersci.ie]